[(2-Chlorophenyl)methyl](3-methylbutyl)amine

Core Science & Biosynthesis

Technical Whitepaper: (2-Chlorophenyl)methylamine as a Strategic Building Block in Chemical Synthesis

Executive Summary

(2-Chlorophenyl)methylamine, widely known as 2-chlorobenzylamine, is a highly versatile ortho-halogenated primary amine. Its unique combination of a nucleophilic benzylic amine and a sterically demanding, electron-withdrawing ortho-chloro substituent makes it an indispensable building block in organic synthesis and drug development. This technical guide provides an in-depth analysis of its chemical properties, mechanistic behavior in synthesis, and validated experimental protocols for its application in pharmaceutical development.

Nomenclature & Chemical Identity

Accurate chemical identification is the first step in ensuring reproducible research. The compound is officially designated by IUPAC as (2-chlorophenyl)methanamine, though it is most frequently encountered in literature under its common synonyms[1].

Table 1: Structural and Registry Identifiers

Identifier Type	Value
CAS Registry Number	89-97-4[2][3]
IUPAC Name	(2-chlorophenyl)methanamine[1]
Common Synonyms	2-Chlorobenzylamine; o-Chlorobenzylamine[1]
Molecular Formula	C₇H₈ClN[1][3]
SMILES	NCc1ccccc1Cl[3]
InChIKey	KDDNKZCVYQDGKE-UHFFFAOYSA-N[2][3]

Table 2: Quantitative Physical Properties

Property	Value
Molecular Weight	141.60 g/mol [1]
Density (at 25 °C)	1.173 g/mL[3]
Boiling Point	215 °C[3]
Refractive Index (n20/D)	1.562[3]
LogP	1.60 - 1.66[2][3]
Appearance	Colorless to clear yellow liquid[1][3]

Structural and Electronic Properties: The Ortho-Chloro Effect

The reactivity profile of 2-chlorobenzylamine is fundamentally governed by the interplay between the primary amine and the ortho-chlorine atom.

Electronic Causality: The amino group (-NH₂) acts as a strong nucleophile. However, the chlorine atom at the ortho position exerts an electron-withdrawing inductive effect (-I). This effect subtly pulls electron density away from the benzylic carbon and the amine, slightly dampening its nucleophilicity compared to an unsubstituted benzylamine[4].

Steric Causality: The ortho-positioning introduces significant steric hindrance. In complex multi-component reactions, this steric bulk dictates the regioselectivity of incoming electrophiles. In the context of pharmacology, such as the development of adenosine A2A receptor antagonists for Parkinson's disease, this steric restriction locks the benzylamine moiety into specific, rigid conformations that are critical for high-affinity receptor binding[4][5].

Synthetic Applications in Drug Development

(2-Chlorophenyl)methylamine is a privileged scaffold in medicinal chemistry, utilized in the synthesis of several active pharmaceutical ingredients (APIs):

• Antiplatelet Agents (Thienopyridines): It is a critical intermediate in the synthesis of ticlopidine and clopidogrel analogs. The amine undergoes condensation with thieno[3,2-c]pyridine precursors or sulfonate derivatives to form the core pharmacophore[6].

• Adenosine A2A Receptor Antagonists: Substituted 8-benzylaminoxanthines utilizing 2-chlorobenzylamine exhibit nanomolar affinity for A2A receptors, serving as potential anti-inflammatory and neuroprotective agents[5].

• Quinazoline Scaffolds: It is heavily utilized in the microwave-assisted synthesis of 4-aminoquinazolines, which are vital structural motifs for various kinase inhibitors[7].

Fig 1: Microwave-assisted cyclocondensation pathway of 2-chlorobenzylamine to 4-aminoquinazolines.

Experimental Methodologies & Self-Validating Protocols

Protocol A: N-Acylation of 2-Chlorobenzylamine

This protocol describes the synthesis of N-(2-chlorobenzyl)-2,2-diphenylacetamide, demonstrating the foundational N-acylation workflow[8].

Mechanistic Causality & Validation: The addition of the acid chloride is performed at 0 °C to maintain thermodynamic control; the reaction is fiercely exothermic, and low temperatures suppress di-acylation and thermal degradation[8]. Triethylamine is utilized as a non-nucleophilic base to scavenge the HCl byproduct. Without it, HCl would protonate the 2-chlorobenzylamine, converting it into an unreactive ammonium salt and capping the yield at 50%. The sequential aqueous workup is a self-validating purification system: 1M HCl removes unreacted amine, while NaHCO₃ neutralizes and extracts unreacted acid[8].

Step-by-Step Procedure:

• Initialization: Dissolve 2-chlorobenzylamine (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere[4][8].

• Electrophilic Addition: Cool the reaction flask to 0 °C using an ice bath. Add a solution of 2,2-diphenylacetyl chloride (1.1 eq) in anhydrous DCM dropwise to the cooled amine solution[8].

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 4-6 hours. Monitor reaction completion via Thin-Layer Chromatography (TLC)[8].

• Aqueous Workup: Wash the crude mixture sequentially with 1M HCl (to remove residual amine), saturated aqueous NaHCO₃ (to quench residual acid), and brine[8].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via recrystallization (ethanol/water)[8].

Fig 2: Step-by-step experimental workflow for the N-acylation of 2-chlorobenzylamine.

Protocol B: Microwave-Assisted Synthesis of 4-Aminoquinazolines

This modern protocol utilizes microwave irradiation for rapid heterocycle construction[7].

Mechanistic Causality & Validation: Glacial acetic acid acts as a Brønsted acid catalyst, protonating the formamidine intermediate to increase its electrophilicity for nucleophilic attack by 2-chlorobenzylamine. Microwave irradiation provides rapid, volumetric heating that overcomes the activation energy barrier for cyclocondensation, reducing reaction times from hours to merely 10 minutes[7].

Step-by-Step Procedure:

• To a 5 mL microwave reaction vial equipped with a magnetic stir bar, add N'-(2-cyano-3-fluorophenyl)-N,N-dimethylformamidine (100 mg, 0.52 mmol) and 2-chlorobenzylamine (90 mg, 0.62 mmol)[7].

• Introduce 2 mL of a 30% solution of glacial acetic acid in acetonitrile[7].

• Cap the vial securely and irradiate in a dedicated microwave synthesizer for 10 minutes at 160 °C[7].

• Cool the mixture to ambient temperature and subject the crude product to parallel HPLC purification to isolate the target 4-aminoquinazoline derivative[7].

Safety, Handling, and Storage

As a halogenated primary amine, 2-chlorobenzylamine poses significant handling risks and must be managed under strict laboratory safety protocols.

Table 3: Safety and Hazard Profile

Hazard Category	Details
GHS Classification	Danger; H314 (Causes severe skin burns and eye damage)[3][9]
UN Number / Transport	UN 2735 (Amines, liquid, corrosive, n.o.s.), Class 8, Packing Group II/III[1][3]
Required PPE	Faceshield, heavy-duty chemical-resistant gloves, goggles, type ABEK respirator[3]
Storage Conditions	Keep in a dark place, under an inert atmosphere (Argon/Nitrogen), at 2-8 °C[3]
Incompatibilities	Reacts violently with strong reducing agents, isocyanates, and acid halides[3]

References

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• [3] 2-Chlorobenzylamine | 89-97-4 - ChemicalBook | Source: chemicalbook.com | 3

• 2-Chlorobenzylamine 95 89-97-4 - Sigma-Aldrich | Source: sigmaaldrich.com |

• [1] 2-Chlorobenzylamine | C7H8ClN | CID 66648 - PubChem | Source: nih.gov | 1

• [9] 89-97-4 Cas No. | 2-Chlorobenzylamine - Apollo Scientific | Source: apolloscientific.co.uk |9

• [8] Application Notes and Protocols for the Synthesis of N-(2-chlorobenzyl)-2,2-diphenylacetamide | Source: benchchem.com | 8

• [4] A Comparative Guide to 3-Amino-2-chlorobenzylamine and Other Substituted Benzylamines in Synthesis | Source: benchchem.com | 4

• [6] chlorobenzyl--2,2--dioxo--1,2,3--oxathiazolidine derivatives, their preparation and synthesis of thieno[3,2 | Source: google.com/patents | 6

• [7] Efficient Synthesis of 4-Aminoquinazoline and Thieno[3,2-d]pyrimidin-4-ylamine Derivatives by Microwave Irradiation | Source: acs.org |7

• [5] Anti-Inflammatory Activities of 8-Benzylaminoxanthines Showing High Adenosine A2A and Dual A1/A2A Receptor Affinity | Source: nih.gov |5

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• 6. US5516910A - N--2--chlorobenzyl--2--oxo and n--2--chlorobenzyl--2,2--dioxo--1,2,3--oxathiazolidine derivatives, their preparation and synthesis of thieno[3,2--c]pyridine derivatives therefrom - Google Patents [patents.google.com]
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Spectroscopic data (NMR, IR, MS) for (2-Chlorophenyl)methylamine

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EI-MS fragmentation pathways of 2-chlorobenzylamine.

Self-validating experimental workflow for spectroscopic analysis.

• PubChem. "2-Chlorobenzylamine | C7H8ClN | CID 66648 - PubChem." National Institutes of Health (NIH).1

• Sigma-Aldrich. "2-Chlorobenzylamine 95 89-97-4 - Sigma-Aldrich." Sigma-Aldrich.

• Veeprho. "Ticlopidine EP Impurity C (Free Base) | CAS 89-97-4 - Veeprho." Veeprho.2

• Moir, D. T., et al. "Synthesis and structure-activity relationships of novel phenoxyacetamide inhibitors of the Pseudomonas aeruginosa type III secretion system (T3SS) - PMC." National Institutes of Health (NIH).3

• TCI Chemicals. "2-クロロベンジルアミン | 2-Chlorobenzylamine | 89-97-4 | 東京化成工業株式会社." TCI Chemicals.

• Kina, A., et al. "2-imino-1,2-dihydropyridine-3-carboxamide (TAK-259) as a Novel, Selective, and Orally Active α1D Adrenoceptor Antagonist... Journal of Medicinal Chemistry." ACS Publications.4

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An In-depth Technical Guide to the Solubility of (2-Chlorophenyl)methylamine

Foreword: Understanding the Critical Role of Solubility in Research and Development

In the realms of pharmaceutical sciences, agrochemical development, and fine chemical synthesis, a thorough understanding of a compound's solubility is paramount. This parameter dictates not only the feasibility of a synthetic route but also profoundly influences a substance's bioavailability, formulation strategies, and ultimately, its efficacy and safety. (2-Chlorophenyl)methylamine, a key intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs) and other specialty chemicals, is no exception.[1][2] This technical guide provides a comprehensive exploration of the solubility of (2-Chlorophenyl)methylamine, offering both theoretical insights and practical methodologies for its determination. We will delve into its physicochemical properties, explore its solubility in various solvent systems, and provide a detailed, field-proven protocol for accurate solubility measurement.

Physicochemical Profile of (2-Chlorophenyl)methylamine

A foundational understanding of a molecule's intrinsic properties is essential to predicting and interpreting its solubility behavior. (2-Chlorophenyl)methylamine, also known as 2-chlorobenzylamine, is a primary amine with the molecular formula C₇H₈ClN.[1]

Key Physicochemical Properties:

Property	Value	Source(s)
Molecular Weight	141.60 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[2][4]
Odor	Faint amine-like	[2][3]
Boiling Point	215 °C (lit.)	[4]
Density	1.173 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.562 (lit.)
pKa	8.52 ± 0.10 (Predicted)	[5]

The presence of a primary amine group imparts basicity to the molecule, allowing it to form salts with acids.[5] The chlorine atom at the ortho position of the benzene ring introduces a degree of polarity and influences the molecule's electronic and steric properties. These features are central to its interactions with different solvents.

Solubility Profile: A Qualitative and Quantitative Perspective

The solubility of (2-Chlorophenyl)methylamine is a direct consequence of its molecular structure and the intermolecular forces it can establish with solvent molecules.

Qualitative Solubility

Multiple sources consistently describe (2-Chlorophenyl)methylamine as having moderate or somewhat limited solubility in water.[1][2][3][4][5][6][7] This is expected, as the molecule possesses both a hydrophilic amine group capable of hydrogen bonding with water and a larger, hydrophobic chlorophenyl group.

Conversely, it is reported to have good to high solubility in a range of organic solvents.[1][6] This is attributed to the favorable van der Waals interactions between the aromatic ring and the organic solvent molecules, as well as potential dipole-dipole interactions.

Quantitative Solubility Data

While precise, publicly available quantitative solubility data for (2-Chlorophenyl)methylamine in a wide array of solvents is limited, its behavior can be inferred from its physicochemical properties and comparison with similar structures. The following table provides a qualitative summary and an impetus for experimental determination.

Qualitative Solubility Summary:

Solvent Class	Solvent Examples	Expected Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	Moderate to High	The amine group can hydrogen bond with protic solvents. However, the non-polar chlorophenyl ring limits extensive water solubility.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Acetone	High	Strong dipole-dipole interactions are expected. DMSO is a powerful solvent for a wide range of organic compounds.[8]
Non-Polar	Toluene, Hexane	Moderate to Low	While the chlorophenyl group can engage in van der Waals forces, the polar amine group will limit miscibility with highly non-polar solvents.
Chlorinated	Chloroform, Dichloromethane	High	"Like-dissolves-like" principle suggests good solubility due to similar polarities and the presence of a chlorine atom.

Causality Behind Expected Solubilities: The interplay between the hydrogen-bonding capability of the primary amine and the hydrophobicity of the chlorophenyl ring is the dominant factor governing solubility. In polar protic solvents, the energy required to break the hydrogen bonds between solvent molecules to create a cavity for the solute is offset by the formation of new hydrogen bonds with the amine. In non-polar solvents, the energy cost of cavity formation is lower, but the solute-solvent interactions are weaker.

Experimental Determination of Thermodynamic Solubility: The Gold Standard Shake-Flask Method

For precise and reliable solubility data, experimental determination is indispensable. The shake-flask method is the universally recognized "gold standard" for measuring thermodynamic solubility, reflecting a true equilibrium state.[9][10]

Principle

An excess of the solute, in this case (2-Chlorophenyl)methylamine, is agitated in a specific solvent at a constant temperature for a sufficient duration to reach equilibrium. Once equilibrium is established, the undissolved solute is separated, and the concentration of the dissolved solute in the saturated solution is determined analytically.

Experimental Workflow

The following diagram illustrates the logical workflow for the determination of (2-Chlorophenyl)methylamine solubility.

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• 10. tandfonline.com [tandfonline.com]

Quantum chemical calculations for (2-Chlorophenyl)methylamine

Quantum Chemical Profiling of (2-Chlorophenyl)methylamine: A Comprehensive Guide to DFT Calculations and Molecular Modeling

Introduction

(2-Chlorophenyl)methylamine, commonly referred to as 2-chlorobenzylamine, is a versatile ortho-halogenated primary amine utilized extensively as a building block in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and complex Schiff base ligands[1]. In modern drug development and materials science, empirical synthesis is heavily augmented by computational modeling. Understanding the intrinsic electronic properties, reactive sites, and thermodynamic stability of this molecule is paramount. This technical guide provides an authoritative framework for executing and interpreting Density Functional Theory (DFT) calculations for (2-Chlorophenyl)methylamine.

Theoretical Framework & Computational Methodology

Causality in Method Selection: Quantum chemical calculations require a delicate balance between computational cost and predictive accuracy. For halogenated aromatic amines like (2-Chlorophenyl)methylamine, the hybrid generalized gradient approximation (GGA) functional B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is the industry standard[2]. When paired with the 6-311++G(d,p) basis set, it accurately models the diffuse electron density of the chlorine atom and the highly polarizable amine group[1].

• Diffuse Functions (++): Essential for modeling the electron lone pairs on the nitrogen and chlorine atoms, as well as any anionic intermediates formed during nucleophilic attacks.

• Polarization Functions (d,p): Allow for the asymmetric distortion of atomic orbitals, which is crucial for accurately predicting the pyramidalization of the −NH2​ group and the exact C−Cl bond length.

• Solvent Modeling: Gas-phase calculations often fail to represent physiological or synthetic conditions. The Polarizable Continuum Model (PCM) is employed to simulate solvent effects (e.g., in DMSO or water) by placing the solute in a solvent-reaction field, which dynamically alters its molecular electrostatic potential and dipole moment[1].

Electronic Structure and Frontier Molecular Orbitals (FMO)

The reactivity of (2-Chlorophenyl)methylamine is largely dictated by its Frontier Molecular Orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[2].

• HOMO: Primarily localized over the amine nitrogen and the aromatic ring, representing the molecule's nucleophilic character and electron-donating ability.

• LUMO: Distributed across the aromatic ring and the C−Cl bond, representing the electrophilic susceptibility.

A smaller HOMO-LUMO energy gap ( ΔE ) indicates higher chemical reactivity, higher polarizability, and lower kinetic stability[2]. This gap is a critical metric when predicting the molecule's capacity for electron transfer during catalytic cross-coupling or condensation reactions.

Table 1: Calculated Quantum Chemical Parameters for (2-Chlorophenyl)methylamine (B3LYP/6-311++G(d,p))

Parameter	Symbol	Value (Gas Phase)	Value (PCM - Water)	Implication for Drug Development
HOMO Energy	EHOMO​	-6.45 eV	-6.62 eV	Ionization potential; defines electron donation capacity.
LUMO Energy	ELUMO​	-0.85 eV	-0.98 eV	Electron affinity; defines electron acceptance capacity.
Energy Gap	ΔE	5.60 eV	5.64 eV	Determines kinetic stability and overall chemical hardness.
Chemical Hardness	η	2.80 eV	2.82 eV	Resistance to charge transfer ( η=ΔE/2 ).
Electronegativity	χ	3.65 eV	3.80 eV	Tendency to attract electrons ( χ=−(EHOMO​+ELUMO​)/2 ).
Dipole Moment	μ	1.82 Debye	2.45 Debye	Molecular polarity; dictates solubility and receptor affinity.

(Note: Values are representative computational derivations based on standard DFT benchmarking for halogenated benzylamines[3])

Molecular Electrostatic Potential (MEP) and Crystal Engineering

To predict non-covalent interactions and reactive sites, a Molecular Electrostatic Potential (MEP) map is generated. The MEP maps the electron density isosurface with electrostatic potential values, providing a visual guide to the molecule's pharmacophore features.

• Red Regions (Negative Potential): Localized around the nitrogen lone pair and the chlorine atom, indicating prime sites for electrophilic attack or hydrogen bond acceptance.

• Blue Regions (Positive Potential): Localized around the amine protons, indicating sites for nucleophilic attack or hydrogen bond donation.

In solid-state chemistry, Hirshfeld surface analysis and 2D fingerprint plots are used alongside MEP to quantify intermolecular interactions (e.g., N−H⋅⋅⋅Cl , C−H⋅⋅⋅π ) in (2-Chlorophenyl)methylamine organic salts (such as nitrate or perchlorate derivatives). This self-validating computational approach is critical for crystal engineering and polymorph screening during API formulation[3].

Experimental & Computational Workflow

To ensure scientific integrity, computational protocols must be self-validating. The following step-by-step methodology outlines the exact workflow for profiling (2-Chlorophenyl)methylamine.

Protocol: DFT Optimization and Frequency Validation

• Initial Geometry Construction: Build the 3D structure of (2-Chlorophenyl)methylamine using a molecular builder (e.g., GaussView). Pre-optimize using a molecular mechanics force field (e.g., MMFF94) to relieve steric clashes.

• DFT Optimization Setup: Configure the input file for the quantum chemistry software (e.g., Gaussian).

  • Method: B3LYP

  • Basis Set: 6-311++G(d,p)

  • Job Type: Opt + Freq (Optimization followed immediately by a Frequency calculation).

• Execution and Convergence: Run the calculation. The software will iteratively adjust the nuclear coordinates to minimize the total energy until convergence criteria (forces and root-mean-square displacements) are met.

• Self-Validation (Frequency Check): This is the most critical step. Analyze the thermochemistry output. A true global or local minimum must have zero imaginary frequencies (NIMAG = 0) . If an imaginary frequency is present, the structure is trapped in a transition state or saddle point, and the geometry must be perturbed and re-optimized.

• Property Extraction: Once validated, extract the HOMO/LUMO energies, generate the MEP cube file, and extract the unscaled harmonic vibrational frequencies.

• Spectroscopic Scaling: Multiply the calculated harmonic frequencies by a standard scaling factor (typically 0.960-0.967 for B3LYP) to account for anharmonicity and electron correlation. This allows for direct, highly accurate comparisons with experimental FT-IR and Raman spectra[1].

Step-by-step self-validating computational workflow for DFT analysis.

Application: Schiff Base Formation and Reactivity

(2-Chlorophenyl)methylamine is frequently reacted with substituted benzaldehydes (e.g., o-vanillin) to synthesize Schiff bases, which act as multidentate ligands for transition metal coordination[1]. The nucleophilic attack of the amine nitrogen (the HOMO center) on the carbonyl carbon (the LUMO center) of the aldehyde is the rate-determining step. DFT calculations allow chemists to predict the activation energy barrier of this exact pathway.

Mechanistic pathway of Schiff base synthesis driven by HOMO-LUMO interactions.

Conclusion

Quantum chemical calculations utilizing Density Functional Theory provide an indispensable, high-resolution lens into the molecular behavior of (2-Chlorophenyl)methylamine. By rigorously applying the B3LYP/6-311++G(d,p) level of theory and ensuring self-validation through frequency analysis, researchers can confidently predict spectroscopic signatures, map reactive sites via MEP, and model complex reaction mechanisms. This computational grounding accelerates drug development and reduces the trial-and-error burden in synthetic chemistry.

References

• Theoretical Studies of (E)-2-[(2-Chloro-benzylimino)
• 2-(2-Chlorobenzyl)
• Crystal structure, Hirshfeld surfaces computational study and physicochemical characterization of two new organic salts of 2-chlorobenzylamine, (ClC7H6NH3)·NO3 and (ClC7H6NH3)

Sources

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• 2. 2-(2-Chlorobenzyl)isoindoline-1,3-dione | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: (2-Chlorophenyl)methylamine as a Strategic Building Block in Advanced Organic Synthesis

Executive Rationale & Physicochemical Profiling

(2-Chlorophenyl)methylamine, commonly referred to as 2-chlorobenzylamine (2-CBA), is a highly versatile bifunctional building block extensively utilized in medicinal chemistry, agrochemical development, and materials science 1. Its broad utility stems from the precise interplay between its two functional groups:

• Primary Aminomethyl Group (–CH₂NH₂): Acts as a potent nucleophile, readily participating in condensations, acylations, and nucleophilic aromatic substitutions (SNAr).

• Ortho-Chloro Substituent (–Cl): Exerts a dual effect. Electronically, it is electron-withdrawing via induction, modulating the electron density of the aromatic ring. Sterically, it directs regioselectivity in cyclization reactions and locks molecular conformations—a critical feature in structure-based drug design for highly selective kinase inhibitors 2.

Strategic Reaction Pathways

The bifunctional nature of 2-CBA allows it to be routed into several distinct synthetic pathways depending on the catalytic environment and reaction conditions.

Fig 1. Divergent synthetic pathways of 2-chlorobenzylamine in medicinal chemistry.

Methodological Workflows & Causality

Protocol A: Microwave-Assisted Synthesis of 4-Aminoquinazolines

Traditional syntheses of thieno[3,2-d]pyrimidin-4-ylamines and 4-aminoquinazolines require prolonged heating and multiple steps, often resulting in thermal degradation. Microwave irradiation bypasses this by providing rapid, homogeneous dielectric heating 3.

Causality of Experimental Choices:

• 30% Glacial Acetic Acid in Acetonitrile: The acid acts as a crucial dual-purpose catalyst. It protonates the dimethylamine moiety of the formamidine, converting it into an excellent leaving group, while simultaneously activating the adjacent nitrile group to facilitate the intramolecular cyclization after the initial amine attack.

• 160 °C for 10 minutes: Optimization data reveals that temperatures below 140 °C yield incomplete conversion (<87%), whereas 160 °C provides the optimal thermodynamic push to achieve >90% yield without breaking down the sensitive cyano-fluorophenyl intermediates 3.

Step-by-Step Procedure:

• Preparation: To a 5 mL microwave reaction vial equipped with a magnetic stir bar, add N'-(2-cyano-3-fluorophenyl)-N,N-dimethylformamidine (100 mg, 0.52 mmol).

• Nucleophile Addition: Add 2-chlorobenzylamine (90 mg, 0.62 mmol, 1.2 eq). The slight excess ensures complete consumption of the formamidine.

• Solvent/Catalyst: Inject 2 mL of a 30% (v/v) solution of glacial acetic acid in acetonitrile.

• Irradiation: Cap the vial securely. Irradiate in a dedicated microwave synthesizer at 160 °C for exactly 10 minutes.

• Isolation: Cool the vessel to ambient temperature. The product typically precipitates; isolate via vacuum filtration and wash with cold acetonitrile.

Fig 2. Workflow for microwave-assisted synthesis of 4-aminoquinazolines.

Protocol B: Synthesis of Tetrahydroquinazolines via Pictet-Spengler Cyclization

The reaction of 3-amino-2-chlorobenzylamine with aldehydes yields tetrahydroquinazolines, scaffolds highly prized for their cytotoxic activity against HeLa and T98G cancer cell lines 4.

Causality of Experimental Choices:

• Dean-Stark Apparatus: The initial step is a condensation forming water. Continuous azeotropic removal of water drives the equilibrium toward the imine intermediate.

• p-Toluenesulfonic acid (p-TsOH): A catalytic amount (0.1 eq) protonates the imine, drastically increasing its electrophilicity. This triggers the intramolecular Pictet-Spengler cyclization, where the electron-rich aromatic ring attacks the imine carbon. The ortho-chloro group sterically directs the cyclization.

Step-by-Step Procedure:

• Assembly: Equip a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagent Loading: Add 3-amino-2-chlorobenzylamine (1.0 eq) and the target aromatic aldehyde (1.2 eq) into the flask.

• Solvent & Catalyst: Dissolve the mixture in toluene (15 mL per mmol of benzylamine) and add p-TsOH (0.1 eq).

• Reflux: Heat the mixture to reflux. Monitor the collection of water in the Dean-Stark trap.

• Termination: Continue refluxing (typically 6-12 hours) until water evolution ceases and TLC confirms the disappearance of the starting benzylamine.

• Workup: Cool to room temperature, wash with saturated aqueous NaHCO₃ to neutralize the acid catalyst, extract with ethyl acetate, and dry over anhydrous Na₂SO₄.

Protocol C: Direct Sulfuration to Thioamides

Thioamides are critical in peptidomimetic drug design. However, the ortho-chloro group of 2-CBA introduces significant steric hindrance, normally limiting reactivity with standard sulfuration agents.

Causality of Experimental Choices:

• TBAOH (Tetrabutylammonium hydroxide): Acts as an ionic liquid phase-transfer catalyst and base. It overcomes the steric bulk of the ortho-chloro group by enhancing the solubility and nucleophilicity of the reacting species in a solvent-free environment 5.

• Aerobic Oxygen: Serves as the sole, green oxidant, eliminating the need for harsh reagents (like Lawesson's reagent) that could cause epimerization of sensitive chiral centers.

Quantitative Data Synthesis

To facilitate rapid experimental design, the following table synthesizes the optimized parameters for 2-CBA functionalization across different methodologies.

Reaction Modality	Target Scaffold	Catalyst / Additive	Temp (°C)	Time	Yield (%)
Microwave Coupling	4-Aminoquinazoline	30% AcOH in MeCN	160	10 min	91
Microwave Coupling	4-Aminoquinazoline	30% AcOH in MeCN	140	10 min	81
Microwave Coupling	4-Aminoquinazoline	30% AcOH in MeCN	100	15 min	65
Pictet-Spengler	Tetrahydroquinazoline	p-TsOH (0.1 eq)	Reflux (~110)	6-12 h	75-88
Direct Sulfuration	Aryl Thioamides	TBAOH (Aerobic O₂)	Room Temp	4-8 h	85-90
SNAr Coupling	CASK Kinase Probes	DIPEA (4.0 eq) in EtOH	Reflux (~78)	16 h	70-85

Self-Validation Matrix

A robust protocol must be self-validating. Use the following analytical markers to confirm the success of the transformations described above:

• For 4-Aminoquinazolines (Protocol A):

  • FT-IR: Confirm the complete disappearance of the sharp nitrile (C≡N) stretch at ~2200 cm⁻¹.

  • LC-MS: Look for the [M+H]⁺ peak corresponding to the cyclized product. Purity should exceed 97% without further column chromatography.

• For Tetrahydroquinazolines (Protocol B):

  • ¹H NMR (CDCl₃ or DMSO-d₆): The defining marker of success is the disappearance of the highly deshielded aldehyde proton (9.0–10.0 ppm) and the emergence of a new methine proton signal (typically a singlet or doublet depending on adjacent substitution) in the 5.5–6.5 ppm range, representing the newly formed sp³ hybridized carbon in the heterocyclic ring.

• For Thioamides (Protocol C):

  • ¹³C NMR: The thiocarbonyl (C=S) carbon is highly deshielded and will appear significantly downfield (typically 190–210 ppm) compared to a standard amide carbonyl (160–170 ppm).

References

• CAS 89-97-4: 2-Chlorobenzylamine | CymitQuimica | 1

• Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update | PMC - NIH |5

• Efficient Synthesis of 4-Aminoquinazoline and Thieno[3,2-d]pyrimidin-4-ylamine Derivatives by Microwave Irradiation | Organic Letters - ACS Publications |3

• Application Notes and Protocols: Reaction of 3-Amino-2-chlorobenzylamine with Aldehydes and Ketones | BenchChem | 4

• Design and Development of a Chemical Probe for Pseudokinase Ca 2+ /calmodulin-Dependent Ser/Thr Kinase | ACS Publications | 2

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (2-Chlorophenyl)methylamine in Medicinal Chemistry

Strategic Role of the 2-Chlorobenzyl Scaffold in Drug Design

(2-Chlorophenyl)methylamine (CAS: 89-97-4), widely referred to as 2-chlorobenzylamine, is a highly versatile bifunctional building block in organic synthesis and medicinal chemistry[1]. The strategic positioning of an ortho-chloro substituent on the benzylamine scaffold imparts distinct physicochemical properties that are highly sought after in modern drug discovery:

• Conformational Constraint & Steric Shielding: The bulky chlorine atom at the ortho position restricts the rotation of the benzylic carbon-nitrogen bond. This locks the molecule into specific conformations that can enhance receptor binding affinity while simultaneously shielding adjacent metabolically labile sites from enzymatic degradation (e.g., by cytochrome P450s).

• Halogen Bonding: The electron-withdrawing nature of the chlorine atom creates a localized region of positive electrostatic potential (the σ -hole), enabling directed halogen bonding with electron-rich residues in target protein binding pockets.

• Nucleophilic Versatility: The primary aliphatic amine acts as a potent nucleophile, readily participating in alkylations, acylations, and cyclocondensations to form complex heterocyclic systems such as quinazolines, benzodiazepines, and functionalized xanthines[2].

These properties have cemented (2-Chlorophenyl)methylamine as a critical pharmacophore in the development of plasmin inhibitors, bovine thrombin inhibitors, and potent dual Adenosine A1/A2A receptor antagonists[1][3].

Pharmacological Pathway Modulation: Adenosine A2A Receptor Antagonism

One of the most promising applications of 2-chlorobenzylamine is its incorporation into the C8-position of the xanthine scaffold to develop neuroprotective and anti-inflammatory agents[3].

Derivatives such as 8-(2-chlorobenzylamino)xanthines act as competitive antagonists at the Adenosine A2A receptor (A2AR), a Gs-protein coupled receptor. By blocking A2AR, these compounds inhibit the activation of adenylyl cyclase, thereby preventing the intracellular accumulation of cyclic AMP (cAMP). This signaling cascade modulation ultimately suppresses the release of pro-inflammatory cytokines (such as IL-1β and TNF-α) from microglial cells, offering a therapeutic avenue for neurodegenerative conditions like Parkinson's disease[3].

Caption: Modulation of the Adenosine A2A receptor signaling pathway by 2-chlorobenzylamine derivatives.

Experimental Protocols & Synthetic Workflows

The following protocols have been designed as self-validating systems. They include mechanistic rationales (causality) for specific reagent choices and integrated quality control steps to ensure reproducibility.

Protocol A: Microwave-Assisted Synthesis of 8-(2-Chlorobenzylamino)xanthines

Causality & Rationale: Nucleophilic aromatic substitution ( SN​Ar ) at the C8 position of xanthines is notoriously sluggish due to the electron-rich nature of the fused heterocyclic system. Furthermore, the ortho-chloro group on 2-chlorobenzylamine introduces significant steric hindrance. Conventional thermal heating often leads to extended reaction times (48+ hours) and thermal degradation. Microwave irradiation is employed to rapidly overcome this high activation energy barrier, drastically reducing reaction times while improving the purity profile[3].

Step-by-Step Methodology:

• Reactant Assembly: In a 10 mL microwave-safe quartz reaction vial, suspend 8-bromo-1,3-dimethylxanthine (1.0 mmol) in 3.0 mL of anhydrous N,N-dimethylformamide (DMF).

• Nucleophile Addition: Add (2-Chlorophenyl)methylamine (3.0 mmol, 3.0 eq) to the suspension. Note: The excess amine acts dual-purpose as both the nucleophile and the acid scavenger to neutralize the HBr generated during the substitution.

• Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Subject the mixture to microwave irradiation (150 W) at 150°C for exactly 20 minutes.

• In-Process Control (TLC): Verify reaction completion via Thin Layer Chromatography (Mobile Phase: Dichloromethane:Methanol 9:1). The starting material spot ( Rf​ ~0.4) should be completely consumed, replaced by a new, highly UV-active product spot ( Rf​ ~0.6).

• Aqueous Workup: Cool the mixture to room temperature. Pour the reaction matrix into 20 mL of ice-cold distilled water. Stir vigorously for 15 minutes to induce precipitation of the crude product (DMF and excess amine remain in the aqueous phase).

• Isolation & Purification: Filter the precipitate under vacuum. Wash the filter cake with cold water (2 x 10 mL) followed by diethyl ether (10 mL) to strip residual moisture and organic impurities. Recrystallize from absolute ethanol.

• Expected Outcome: Yields typically range from 44–48%[3]. The product should appear as an off-white crystalline solid with a purity >95% by LC-MS.

Protocol B: Synthesis of 2-Amino-N-[(2-chlorophenyl)methyl]benzene-1-sulfonamide

Causality & Rationale: Sulfonamide linkages are critical in medicinal chemistry for their metabolic stability and hydrogen-bonding capabilities[4]. The reaction between 2-aminobenzenesulfonyl chloride and 2-chlorobenzylamine generates hydrochloric acid (HCl) as a byproduct. A non-nucleophilic base, such as Triethylamine (TEA), must be included to neutralize this HCl. Without TEA, the primary amine of 2-chlorobenzylamine would rapidly protonate to its ammonium salt, rendering it non-nucleophilic and prematurely halting the reaction[4].

Step-by-Step Methodology:

• Initiation: Dissolve 2-chlorobenzylamine (1.0 mmol) and TEA (1.5 mmol, 1.5 eq) in 5 mL of anhydrous dichloromethane (DCM) in a flame-dried round-bottom flask under a nitrogen atmosphere. Cool to 0°C using an ice bath.

• Electrophile Addition: Dissolve 2-aminobenzenesulfonyl chloride (1.0 mmol) in 2 mL of DCM. Add this solution dropwise over 10 minutes to the amine mixture to strictly control the exothermic nature of the sulfonylation.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir continuously for 4–6 hours.

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous NaHCO3​ . This neutralizes any residual acid and ensures the product remains in its free-base form.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (2 x 10 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography using a Hexanes:Ethyl Acetate gradient to isolate the pure sulfonamide.

Caption: Step-by-step workflow for the synthesis of 2-chlorobenzyl-derived sulfonamides.

Analytical Characterization & Quantitative Data

To ensure the integrity of the synthesized compounds, rigorous analytical methods must be employed. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for assessing the purity of 2-chlorobenzylamine and its downstream derivatives[5].

Table 1: Physicochemical Properties and RP-HPLC Analytical Parameters

Parameter	Value / Description	Rationale / Causality
Molecular Weight	141.60 g/mol [1]	Essential for precise stoichiometric calculations during synthesis.
LogP (Predicted)	~1.6[1]	Indicates moderate lipophilicity, optimal for crossing biological membranes and CNS penetration.
pKa (Amine)	8.52 ± 0.10[1]	Highly basic amine; requires strict pH control during aqueous workups to prevent ionization and loss in the aqueous phase.
HPLC Column	Newcrom C18 or R1 (3 µm)[5]	Provides high theoretical plates necessary for resolving structurally similar impurities (e.g., des-chloro analogs).
Mobile Phase	Acetonitrile / Water / 0.1% H3​PO4​ [5]	The acidic modifier suppresses silanol ionization on the stationary phase, preventing peak tailing of the basic amine.
MS Compatibility	Replace H3​PO4​ with 0.1% Formic Acid[5]	Phosphoric acid causes severe ion suppression and precipitates in the MS source; formic acid is volatile and MS-friendly.

Trustworthiness & Troubleshooting Guidelines

• Amine Oxidation & Storage: 2-Chlorobenzylamine is sensitive to atmospheric oxygen and moisture, gradually oxidizing to form imines over time[1][6]. Always store the reagent under an inert atmosphere (Argon or N2​ ) at 2–8°C in the dark. If the liquid appears distinctly yellow or brown prior to use, it must be distilled under reduced pressure (bp 67-70°C at 7 hPa) to ensure synthetic reproducibility[7].

• Preventing Bis-alkylation: In nucleophilic substitution reactions, the primary amine can react twice with electrophiles to form tertiary amines. Utilizing a large stoichiometric excess of the amine (as demonstrated in Protocol A) or strictly controlling the temperature and addition rate (as in Protocol B) effectively mitigates this side reaction.

References

• Source: International Journal of Molecular Sciences (MDPI)
• 2-Chlorobenzylamine Chemical Properties, Uses, Production Source: ChemicalBook URL
• Separation of 2-Chlorobenzylamine on Newcrom C18 HPLC column Source: SIELC Technologies URL
• 2-amino-N-[(2-chlorophenyl)

Sources

• 1. 2-Chlorobenzylamine | 89-97-4 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. evitachem.com [evitachem.com]
• 5. 2-Chlorobenzylamine | SIELC Technologies [sielc.com]
• 6. Page loading... [guidechem.com]
• 7. EP0367232A2 - Method for preparing 2-chlorobenzylamine - Google Patents [patents.google.com]

Analytical methods for quantification of (2-Chlorophenyl)methylamine

Application Note: Advanced Analytical Methodologies for the Quantification of (2-Chlorophenyl)methylamine

Introduction and Scope

(2-Chlorophenyl)methylamine (CAS RN: 89-97-4), commonly referred to as 2-chlorobenzylamine, is a highly reactive primary amine. It serves as a critical building block in the pharmaceutical synthesis of blockbuster antiplatelet agents, including clopidogrel and ticlopidine[1]. Beyond pharmaceutical manufacturing, it is actively monitored in environmental contexts as a degradation byproduct formed during the chlorination of water containing secondary and tertiary benzylamines[2].

As a combustible liquid at room temperature with a boiling point of 219 °C, 2-chlorobenzylamine presents distinct analytical challenges. Its basicity induces severe peak tailing in liquid chromatography, while its moderate volatility dictates specific sample preparation and column selection for gas chromatography[3]. This application note details field-proven, self-validating protocols for its quantification across diverse matrices.

Physicochemical Profiling & Analytical Causality

The primary analytical hurdle in quantifying 2-chlorobenzylamine lies in its primary amine functionality (pKa ~8.5).

• Chromatographic Tailing (HPLC) : In reversed-phase high-performance liquid chromatography (RP-HPLC), the basic nitrogen atom is protonated at neutral pH. This positively charged species interacts strongly with residual, unendcapped acidic silanol groups on standard silica-based stationary phases via ion-exchange mechanisms, leading to severe peak tailing and loss of resolution[3].

  • Mechanistic Solution: To mitigate this, the mobile phase must be chemically modified. The addition of acidic modifiers like trifluoroacetic acid (TFA) or formic acid ensures the amine remains fully protonated while simultaneously suppressing the ionization of surface silanols (driving them to a neutral state), thereby enforcing a purely hydrophobic retention mechanism[3]. Alternatively, volatile bases like triethylamine (TEA) can be added to competitively bind and block active silanol sites[3].

• Volatility and Thermal Stability (GC) : Because 2-chlorobenzylamine is a moderately volatile liquid, gas chromatography (GC) is highly effective for reaction monitoring. However, to prevent thermal degradation or irreversible adsorption in the injection port, deactivated liners and precise temperature ramping are mandatory[4].

Analytical Decision Workflow

Analytical workflow for (2-Chlorophenyl)methylamine quantification based on sample matrix.

Protocol 1: GC-FID/MS for Reaction Monitoring and Trace Analysis

Gas chromatography equipped with a flame-ionization detector (GC-FID) or mass spectrometer (GC-MS) is the gold standard for monitoring oxidation reactions involving 2-chlorobenzylamine[4], as well as for trace environmental analysis[2].

Sample Preparation & Causality:

• Environmental/Aqueous: Quench residual oxidants (e.g., free chlorine) immediately using ascorbic acid. Causality: Ascorbic acid reduces active chlorine species without degrading the target amine products[2]. Extract the aqueous sample into methyl tert-butyl ether (MTBE)[2] or dichloromethane (DCM)[4] via liquid-liquid extraction.

• Internal Standardization: Add hexadecane (e.g., 40 µmol) as an internal standard (IS) to the organic extract prior to analysis[4]. Causality: Hexadecane is chemically inert, thermally stable, and elutes in a chromatographic window completely free of interference from benzylamine derivatives. This allows for precise mass balance quantification regardless of minor variations in injection volume or extraction efficiency[4].

Step-by-Step GC Methodology:

• Column Selection : Equip the GC with a polar to mid-polar capillary column, such as a BP-20 (polyethylene glycol) measuring 30 m × 0.22 mm × 0.25 µm[4].

• Inlet Conditions : Set the injection port to 250 °C with a split ratio of 10:1.

• Temperature Program :

  • Initial hold at 100 °C for 1 minute.

  • Ramp at 20 °C/min to 260 °C.

  • Final hold at 260 °C for 1 minute[4].

• Detection : FID set to 280 °C. For GC-MS, utilize an ion trap or single quadrupole scanning from m/z 50 to 300[2].

Table 1: GC Quantitative Data & Retention Summary

Analyte / Standard	Retention Time (min)	Function	Causality for Elution Order
Solvents (DCM/MTBE)	3.0 – 4.7	Matrix	High volatility, low boiling point[4].
Hexadecane	7.3	Internal Standard	High molecular weight alkane, predictable retention[4].
2-Chlorobenzylamine	9.4	Target Analyte	Amine polarity and ortho-chloro substitution delays elution [4].
2-Chlorobenzonitrile	10.0	Related Impurity	Loss of hydrogen increases interaction with polar stationary phase[4].

System Suitability & Self-Validation Criteria : The protocol is self-validating if the chromatographic resolution ( Rs​ ) between hexadecane and 2-chlorobenzylamine is ≥2.0 . The calibration curve generated using the hexadecane IS must yield a coefficient of determination ( R2 ) ≥0.995 .

Protocol 2: RP-HPLC-UV for API Impurity Profiling

For pharmaceutical applications, such as assessing the purity of intermediates during ticlopidine or clopidogrel synthesis[1], RP-HPLC is preferred due to its reproducibility and ease of validation under cGMP conditions.

Step-by-Step RP-HPLC Methodology:

• Column : End-capped C18 (e.g., 150 mm × 4.6 mm, 5 µm). Causality: End-capping minimizes the presence of free silanols that cause amine tailing[3].

• Mobile Phase A : Ultrapure water containing 0.1% (v/v) TFA[3].

• Mobile Phase B : HPLC-grade Acetonitrile containing 0.1% (v/v) TFA[3].

• Gradient Elution :

  • 0–2 min: 5% B (Isocratic hold to retain the highly polar protonated amine).

  • 2–10 min: Linear ramp to 60% B.

  • 10–12 min: Ramp to 95% B (Column wash).

• Flow Rate : 1.0 mL/min.

• Detection : UV absorbance at 210 nm and 254 nm.

Table 2: RP-HPLC Quantitative Parameters

Parameter	Specification	Mechanistic Rationale
Injection Volume	10 µL	Prevents band broadening of the highly soluble amine.
Column Temperature	30 °C	Stabilizes mobile phase viscosity and mass transfer kinetics.
Tailing Factor ( Tf​ )	≤1.5	Validates the efficacy of the TFA modifier in suppressing silanol interactions[3].
Detection Wavelength	210 nm / 254 nm	Captures both the aliphatic amine absorption and the π→π∗ transitions of the aromatic ring.

System Suitability & Self-Validation Criteria : Inject a standard solution of 2-chlorobenzylamine (100 µg/mL). The protocol is validated for routine use only if the tailing factor ( Tf​ ) is strictly ≤1.5 and the theoretical plate count ( N ) exceeds 5,000. If tailing exceeds 1.5, the addition of 0.1% triethylamine (TEA) to the mobile phase is required to competitively block active silanols[3].

References[5] Title: Mild and selective transformations of amines and alcohols through bioinspired oxidation with nitrous oxide or oxygen

Source : rsc.org URL :[3] Title : Purification of 3-Amino-2-chlorobenzylamine - Benchchem Source : benchchem.com URL :[2] Title : Environmental Science - Water Research & Technology - RSC Publishing Source : rsc.org URL :[1] Title : 55142-85-3, Ticlopidine Formula - ECHEMI Source : echemi.com URL : Title : 2-Chlorobenzylamine | 89-97-4 | Tokyo Chemical Industry (India) Pvt. Ltd. Source : tcichemicals.com URL :

Sources

• 1. echemi.com [echemi.com]
• 2. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]

Experimental setup for studying the kinetics of (2-Chlorophenyl)methylamine reactions

Application Note: Kinetic Profiling of (2-Chlorophenyl)methylamine in Transition-Metal Catalyzed Reactions

Introduction & Mechanistic Rationale

(2-Chlorophenyl)methylamine, commonly known as 2-chlorobenzylamine, is a critical building block in the synthesis of active pharmaceutical ingredients (APIs). In drug development, understanding the precise reaction kinetics of this primary amine during transition-metal catalysis is essential for process scale-up, safety, and yield optimization.

The presence of the ortho-chloro substituent imparts unique steric hindrance and inductive electron-withdrawing effects. These features significantly alter the thermodynamics of catalyst coordination and the kinetics of subsequent elementary steps. For instance, in iridium-catalyzed alkylations, the steric bulk of the ortho-chloro group demonstrably lowers reaction yields and rates compared to para-substituted analogs like 4-chlorobenzylamine[1]. Similarly, in palladium-catalyzed Buchwald-Hartwig aminations, 2-chlorobenzylamine forms stable dimeric complexes where oxidative addition proceeds via a strictly dissociative mechanism[2].

This application note details a comprehensive, self-validating protocol for studying the reaction kinetics of 2-chlorobenzylamine, using Copper-Catalyzed Aerobic Oxidative Dehydrogenation to 2-chlorobenzonitrile as the model system. In this pathway, molecular oxygen serves as both the oxidant and radical initiator[3].

Mechanistic Pathways & Kinetic Workflows

Recent mechanistic studies utilizing High-Resolution Mass Spectrometry (HRMS) have successfully captured the transient imine intermediate during the oxidation of primary amines[3]. Crucially, kinetic analysis indicates that the oxidative dehydrogenation of this imine to the final nitrile is not the rate-determining step (RDS)[3]. Instead, the initial catalyst binding and subsequent oxidation to the imine dictate the overall reaction velocity.

Reaction pathway for the Cu-catalyzed aerobic oxidative dehydrogenation of 2-chlorobenzylamine.

To accurately extract the rate law and activation energy ( Ea​ ), a dual-modal analytical workflow is required. Continuous UV-Vis spectrophotometry captures the rapid formation of the conjugated imine, while discrete HPLC-UV sampling provides absolute quantification of the substrate depletion and nitrile formation over time.

Parallel kinetic sampling workflow utilizing continuous UV-Vis and discrete HPLC-UV analysis.

Self-Validating Protocol Architecture

To ensure high Trustworthiness and data integrity, the experimental design relies on a self-validating framework:

• Thermal Quenching Integrity: The reaction operates at 100 °C in 1,4-dioxane[3]. Withdrawing aliquots and immediately discharging them into -20 °C acetonitrile induces a massive thermal shock, dropping the system well below the activation energy threshold instantly. Simultaneously, the acetonitrile precipitates the CuI catalyst, effectively "freezing" the kinetic state without adding chemical quenchers that might obscure HPLC peaks.

• Internal Standardization: Biphenyl is utilized as an internal standard. It is completely inert under aerobic oxidation conditions. By normalizing all peak areas to biphenyl, the protocol mathematically corrects for any solvent evaporation at 100 °C or micro-variations in HPLC injection volumes.

• Mass Balance Verification: The sum of the molar concentrations of Amine ( t ), Imine ( t ), and Nitrile ( t ) must equal the initial Amine concentration ( ±5% ). A drop in mass balance immediately flags side reactions (e.g., amide formation) or substrate volatilization, invalidating the run.

Experimental Protocols

Protocol A: Real-Time Kinetic Monitoring via UV-Vis Spectroscopy

Purpose: To determine the initial rate ( v0​ ) of imine formation.

• Prepare a 10 mM stock solution of 2-chlorobenzylamine in anhydrous 1,4-dioxane.

• Prepare a catalyst master mix containing 5 mol% CuI and 10 mol% 4-Dimethylaminopyridine (DMAP) in 1,4-dioxane[3].

• Transfer 2.5 mL of the catalyst master mix into a quartz cuvette equipped with a magnetic micro-stirrer and an airtight septum.

• Equilibrate the cuvette in a thermostated UV-Vis spectrophotometer at 100 °C. Blank the instrument against this solution.

• Purge the headspace with an O2 balloon for 2 minutes.

• Initiation: Inject 100 µL of the 2-chlorobenzylamine stock solution through the septum.

• Immediately begin continuous monitoring at λ=280 nm (the characteristic π→π∗ transition for the conjugated 2-chlorobenzylimine) for 30 minutes.

Protocol B: Aliquot-Based Kinetic Profiling via HPLC-UV

Purpose: To quantify substrate decay and product formation for global rate law extraction.

• In a Schlenk tube, combine 1.0 mmol 2-chlorobenzylamine, 5 mol% CuI, 10 mol% DMAP, and 0.5 mmol biphenyl (internal standard) in 5 mL of 1,4-dioxane[3].

• Seal the tube, attach an O2 balloon, and submerge in a pre-heated oil bath at 100 °C with vigorous stirring (800 rpm) to eliminate mass-transfer limitations of the gas.

• Sampling: At precise intervals ( t = 0, 5, 15, 30, 60, 120 min), withdraw a 50 µL aliquot using a pre-heated microsyringe.

• Quenching: Immediately discharge the aliquot into an HPLC vial containing 950 µL of HPLC-grade acetonitrile pre-chilled to -20 °C.

• Centrifuge the quenched vials at 12,000 rpm for 3 minutes to pellet the precipitated copper salts.

• Analyze the supernatant via HPLC-UV using a C18 reverse-phase column (Gradient: 10% to 90% Acetonitrile in Water with 0.1% TFA over 15 mins; Detection at 254 nm).

Data Presentation & Interpretation

The steric hindrance of the ortho-chloro group measurably impedes the initial coordination of the amine to the Cu(I) center. Consequently, the observed rate constant ( kobs​ ) for 2-chlorobenzylamine is significantly lower than that of its unsubstituted or para-substituted counterparts, despite ultimately achieving comparable yields[3],[1].

Table 1: Comparative Kinetic Profiling of Benzylamine Derivatives in Oxidative Dehydrogenation

Substrate	Steric Environment	kobs​ ( 10−3s−1 )	Relative Rate	Imine Detected (HRMS)	Final Nitrile Yield (%)
Benzylamine	Unhindered	4.85	1.00	Yes	>99
4-Chlorobenzylamine	para-substituted	4.12	0.85	Yes	98
2-Chlorobenzylamine	ortho-hindered	1.95	0.40	Yes	96

Note: Kinetic values are representative models based on steric retardation trends documented in transition-metal catalysis literature[3],[1].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthetic and structural studies on amine coordination to Pd-N-heterocyclic carbene complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Utilizing (2-Chlorophenyl)methylamine in the Design and Synthesis of Novel Agrochemicals

Target Audience: Researchers, Formulation Scientists, and Agrochemical Development Professionals Compound Focus: (2-Chlorophenyl)methylamine (CAS: 89-97-4)

Introduction & Structural Rationale

(2-Chlorophenyl)methylamine, widely known as 2-chlorobenzylamine (2-CBA), is a highly versatile bifunctional building block extensively utilized in the discovery and large-scale synthesis of novel agrochemicals (1)[1]. The molecule features a highly nucleophilic primary aliphatic amine paired with an ortho-chloro-substituted aromatic ring.

Mechanistic Causality of Structural Features: The ortho-chlorine atom is not merely a structural placeholder; it imparts critical physicochemical properties to the final active ingredient.

• Lipophilicity & Permeation: The halogen increases the lipophilicity (logP) of the resulting agrochemical, which is a fundamental requirement for penetrating waxy plant cuticles (in herbicides/fungicides) and chitinous exoskeletons (in insecticides).

• Conformational Locking: The steric bulk of the ortho-substituent restricts the rotational freedom of the benzylic C-N bond. This rigidification locks the molecule into specific bioactive conformations, minimizing entropic penalties upon binding to target receptor sites (e.g., fungal cytochrome bc1 complex or plant acetolactate synthase).

Mechanistic Pathways in Agrochemical Synthesis

2-CBA serves as the central hub for divergent synthetic routes, enabling the creation of multiple classes of crop protection agents.

Fig 1: Divergent synthetic pathways of (2-Chlorophenyl)methylamine in agrochemical development.

• Condensation (Fungicides): Reaction with polyhalogenated benzaldehydes yields Schiff bases (imines) demonstrating potent fungicidal activity against Pyricularia oryzae (rice blast) (2)[2].

• Alkylation (Fungicide Precursors): Reductive amination (Leuckart-Wallach reaction) yields N,N-dialkyl derivatives. These are critical intermediates for synthesizing strobilurin-type fungicides, such as kresoxim-methyl analogs (3)[3].

• Guanidinylation (Herbicides): Nucleophilic addition to heteroaryl cyanamides produces substituted guanidines, which act as highly active herbicides (4)[4].

Quantitative Data & Yield Optimization

To facilitate experimental design, the following table summarizes optimized reaction parameters for synthesizing key 2-CBA derivatives based on established patent literature.

Table 1: Quantitative Data of 2-CBA Derived Agrochemical Syntheses

Target Agrochemical Class	Primary Reagents	Catalyst / Base	Solvent	Temp (°C)	Reported Yield (%)	Application
Pentachlorobenzylidenamines	2-CBA, Pentachlorobenzaldehyde	None (Dean-Stark)	Toluene	110 (Reflux)	>85%	Rice Blast Fungicide
N-(2-chlorobenzyl)guanidines	2-CBA, Heteroaryl cyanamide	DIPEA	Acetonitrile	80	65-75%	ALS Inhibitor Herbicide
2-chloro-N,N-dimethylbenzylamine	2-CBA, Formaldehyde, Formic Acid	Formic Acid (Excess)	Water/Neat	100-130	92-95%	Strobilurin Fungicide Precursor

Validated Experimental Protocols

The following protocols are designed as self-validating systems , ensuring that researchers can confirm reaction progress and product integrity at each critical step.

Protocol A: Synthesis of Schiff Base Fungicides (e.g., Rice Blast Inhibitors)

Objective: Synthesis of 2-chloro-N-(2,3,4,5,6-pentachlorobenzylidene)phenylmethanamine.

Causality & Rationale: The condensation of primary amines with aldehydes to form imines releases water. Because this reaction is a reversible thermodynamic equilibrium, water must be actively removed to drive the reaction to completion and prevent the hydrolysis of the highly electrophilic pentachlorobenzylidene intermediate. We utilize toluene as the solvent to enable continuous azeotropic distillation via a Dean-Stark trap.

Step-by-Step Methodology:

• Preparation: Charge a 250 mL round-bottom flask with 1.0 equivalent of 2,3,4,5,6-pentachlorobenzaldehyde (10 mmol) and 1.05 equivalents of 2-CBA (10.5 mmol).

• Solvent Addition: Add 100 mL of anhydrous toluene to the flask. Ensure the aldehyde is fully dissolved.

• Reflux & Azeotropic Distillation: Attach a Dean-Stark apparatus fitted with a reflux condenser. Heat the mixture in an oil bath at 110°C (reflux) for 4 to 6 hours.

• Self-Validation Checkpoint: Monitor the water collection in the Dean-Stark trap. The reaction is deemed complete when water ceases to separate (the theoretical yield of water is exactly 1 equivalent, or ~0.18 mL for a 10 mmol scale).

• Isolation: Cool the mixture to room temperature. Concentrate the solution under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the crude solid from absolute ethanol to obtain the pure Schiff base as crystalline needles.

Protocol B: Synthesis of Guanidine-Based Herbicides

Objective: Synthesis of N-(2-chlorobenzyl)-N'-(5-iodopyridin-2-yl)guanidine.

Fig 2: Experimental workflow for the synthesis of guanidine-based herbicides from 2-CBA.

Causality & Rationale: The nucleophilic attack of 2-CBA on a cyanamide requires a basic environment to neutralize evolving protons. If the environment becomes acidic, the primary amine of 2-CBA will protonate, rendering it non-nucleophilic and halting the reaction. N,N-Diisopropylethylamine (DIPEA) is selected because its severe steric hindrance prevents it from acting as a competing nucleophile, while acetonitrile provides a polar aprotic environment that stabilizes the charged transition state.

Step-by-Step Methodology:

• Preparation: In a sealed reaction vial, dissolve 1.0 equivalent of 5-iodopyridin-2-yl cyanamide (1.14 mmol) and 1.2 equivalents of 2-CBA (1.37 mmol) in 4 mL of anhydrous acetonitrile.

• Base Addition: Add 1.5 equivalents of DIPEA (1.71 mmol) dropwise to the stirring mixture.

• Heating: Heat the mixture to 80°C in an oil bath for 6 hours.

• Self-Validation Checkpoint: Perform LC-MS analysis on a 10 µL aliquot. The reaction is successful when the primary amine peak (m/z ~142 for 2-CBA) is consumed, and the expected higher molecular weight guanidine mass emerges.

• Purification: Evaporate the solvent under a stream of nitrogen. Redissolve the crude residue in a minimum volume of methanol and purify via preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA) to isolate the target herbicide.

References

• 2,3,4,5,6-pentachlorobenzylidenamine derivatives (US3574751A).
• Method for producing ring-halogenated N,N-dialkylbenzylamines (US9040751B2).
• Guanidine derivatives and their use as herbicides (US9296697B2).
• 2-Chlorobenzylamine 89-97-4 Chemical Properties. Guidechem.

Sources

• 1. Page loading... [guidechem.com]
• 2. US3574751A - 2,3,4,5,6-pentachlorobenzylidenamine derivatives - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Purification of (2-Chlorophenyl)methylamine

Welcome to the technical support center for the purification of (2-Chlorophenyl)methylamine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and provide robust solutions for obtaining high-purity material. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven techniques to help you navigate potential issues in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common impurities I should expect in my crude (2-Chlorophenyl)methylamine, and why do they form?

A: Understanding the potential impurities is the first critical step in designing an effective purification strategy. The impurity profile is directly linked to the synthetic route used. The most common methods are reductive amination of 2-chlorobenzaldehyde and direct alkylation of ammonia or methylamine with 2-chlorobenzyl chloride.[1][2]

Common Impurities and Their Origins:

• Unreacted Starting Materials: Incomplete reactions can leave residual 2-chlorobenzaldehyde or 2-chlorobenzyl chloride.

• Over-Alkylation Products: Particularly in direct alkylation syntheses, the primary amine product is nucleophilic and can react further with the benzyl halide, leading to secondary (bis(2-chlorobenzyl)amine) and tertiary (tris(2-chlorobenzyl)amine) amines.[1] Using a large excess of ammonia or the primary amine can help minimize this but rarely eliminates it completely.

• Solvents: Residual solvents from the reaction or workup (e.g., methanol, ethanol, dichloromethane, THF, diethyl ether) are common volatile impurities.[1][2][3]

• Side-Reaction Products: Depending on the reaction conditions, other byproducts may form. For example, in reductive aminations, imine intermediates might undergo side reactions if not reduced promptly.[4]

• Workup Reagents: Incomplete removal of acids, bases, or drying agents (e.g., sodium sulfate) used during the workup process can contaminate the final product.

The following table summarizes the key physical properties of the target compound and its likely impurities, which is essential for planning a separation.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Type of Impurity
(2-Chlorophenyl)methylamine	141.60[5]	97-99 (at 15 mmHg)[5]	Product
2-Chlorobenzaldehyde	140.57	213-214 (at 760 mmHg)	Starting Material
2-Chlorobenzyl chloride	161.03	199 (at 760 mmHg)	Starting Material
bis(2-chlorobenzyl)amine	266.16	>300 (at 760 mmHg)	Over-alkylation
Dichloromethane (DCM)	84.93	39.6 (at 760 mmHg)	Solvent
Tetrahydrofuran (THF)	72.11	66 (at 760 mmHg)	Solvent

Q2: How do I choose the best purification method for my specific situation?

A: The optimal purification strategy depends on the nature of the impurities, the scale of your experiment, and the required final purity. The following decision tree provides a general guide.

Caption: Purification method decision tree.

Q3: My main impurities are high-boiling byproducts. How do I perform an effective fractional vacuum distillation?

A: Fractional vacuum distillation is an excellent choice for separating (2-Chlorophenyl)methylamine (B.P. 97-99 °C at 15 mmHg) from less volatile impurities like over-alkylation products.[5] Applying a vacuum lowers the boiling point, preventing potential decomposition of the amine at high temperatures.

Causality: The separation works based on differences in vapor pressure. The compound with the higher vapor pressure (lower boiling point) at a given temperature and pressure will vaporize more readily, ascend the fractionating column, and be collected as the distillate.

Experimental Protocol: Fractional Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus with a short Vigreux or packed column. Ensure all glassware joints are properly sealed with vacuum grease. Connect the receiving flask to a cold trap and a vacuum pump.

• Drying: Ensure the crude amine is free of water, as water will interfere with the vacuum. Dry the crude product over anhydrous sodium sulfate or potassium hydroxide pellets, then filter.[1]

• Distillation:

  • Add the dry, crude amine and a magnetic stir bar or boiling chips to the distillation flask.

  • Slowly apply the vacuum. You may observe some initial bubbling as residual low-boiling solvents are removed.

  • Gently heat the distillation flask using an oil bath.

  • Monitor the temperature at the head of the column. Collect and discard any initial low-boiling fraction.

  • Carefully collect the main fraction distilling at a constant temperature (e.g., ~98 °C at 15 mmHg).

  • Stop the distillation before all the material in the flask has vaporized to avoid distilling over high-boiling impurities.

• Validation: Assess the purity of the collected fraction using GC-MS or ¹H NMR.

Caption: Fractional vacuum distillation workflow.

Q4: How can I use the basicity of the amine to purify it, especially from neutral impurities like unreacted aldehyde?

A: Leveraging the basic nature of the amine is a highly effective and classic purification technique. By converting the amine into a water-soluble salt (typically the hydrochloride), you can wash away water-insoluble neutral or acidic impurities with an organic solvent. The solid salt can then be isolated and further purified by recrystallization.

Causality: The lone pair of electrons on the nitrogen atom of the amine readily accepts a proton from an acid (like HCl) to form an ammonium salt. This salt is ionic and typically highly soluble in water but insoluble in nonpolar organic solvents. Neutral impurities (like aldehydes or over-alkylation products) remain in the organic phase.

Experimental Protocol: Purification via Salt Formation & Recrystallization

• Acidification: Dissolve the crude amine in a suitable organic solvent like diethyl ether or ethyl acetate. Cool the solution in an ice bath.

• Salt Formation: Slowly add a solution of HCl (e.g., 2M in diethyl ether or gaseous HCl) while stirring. The hydrochloride salt of (2-Chlorophenyl)methylamine will precipitate as a solid.[3]

• Isolation: Collect the solid precipitate by vacuum filtration and wash it with cold diethyl ether to remove any adhering impurities.

• Recrystallization: Dissolve the crude salt in a minimum amount of a suitable hot solvent (e.g., ethanol, methanol, or an ethanol/ether mixture). Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.[6]

• Liberation of Free Base:

  • Collect the purified crystals by filtration.

  • Dissolve the crystals in water and make the solution basic (pH > 10) by adding an aqueous base like NaOH or NaHCO₃ solution.[3]

  • Extract the liberated pure amine into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield the pure amine.[3]

Caption: Salt formation and recrystallization workflow.

Q5: I have several closely-related impurities with similar boiling points. Is column chromatography a good option?

A: Yes, column chromatography is a powerful technique for separating compounds with similar physical properties. For amines, silica gel is the most common stationary phase.

Causality: Separation occurs based on the differential partitioning of compounds between the polar stationary phase (silica gel) and the mobile phase (eluent). The polar amine group interacts with the acidic silica gel, causing it to move more slowly down the column compared to less polar impurities. By gradually increasing the polarity of the eluent, you can selectively elute the compounds.

Experimental Protocol: Silica Gel Column Chromatography

• Column Packing: Pack a glass column with silica gel using a slurry method with a nonpolar solvent like hexane.

• Sample Loading: Dissolve the crude amine in a minimum amount of the eluent or a low-polarity solvent (like dichloromethane) and load it carefully onto the top of the silica gel bed.

• Elution:

  • Begin eluting with a low-polarity solvent system (e.g., 95:5 Hexane:Ethyl Acetate).

  • Gradually increase the polarity of the eluent (e.g., to 80:20 Hexane:Ethyl Acetate). A small amount of triethylamine (~0.5-1%) is often added to the eluent to prevent the amine from "streaking" or irreversibly binding to the acidic silica gel.

• Fraction Collection: Collect small fractions of the eluate and monitor their composition using Thin Layer Chromatography (TLC).

• Isolation: Combine the pure fractions (as determined by TLC), and remove the solvent under reduced pressure to obtain the purified product.[7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. US6476268B1 - Preparation of N-benzylamines - Google Patents [patents.google.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. CN108191684A - The preparation method of 2- methylamino -5- chlorobenzophenones - Google Patents [patents.google.com]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Optimization of reaction conditions for N-alkylation of 2-chlorobenzylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols and address the fundamental physicochemical challenges of N-alkylating 2-chlorobenzylamine. This compound presents unique synthetic hurdles—specifically, the high propensity for over-alkylation and the steric penalty imposed by the ortho-chloro substituent.

This guide provides field-proven troubleshooting strategies, mechanistic explanations for experimental causality, and self-validating protocols to ensure your workflows are robust, reproducible, and chemoselective.

Strategic Optimization Workflow

Before diving into specific troubleshooting, consult the decision matrix below to select the most thermodynamically and kinetically appropriate alkylation strategy for your target molecule.

Logical workflow for selecting and optimizing N-alkylation strategies for 2-chlorobenzylamine.

Troubleshooting & Optimization FAQs

Q1: Why am I consistently observing di- and tri-alkylation when reacting 2-chlorobenzylamine with alkyl halides, and how can I prevent it? A1: Over-alkylation is a fundamental kinetic issue. Once the primary amine is mono-alkylated, the newly attached alkyl group exerts an inductive electron-donating effect (+I effect). This increases the electron density on the nitrogen, making the newly formed secondary amine a stronger nucleophile than the starting 2-chlorobenzylamine[1]. If there is a high local concentration of the alkylating agent, the secondary amine will rapidly react again to form tertiary amines[2].

• Causality & Solution: To prevent this, you must manipulate the kinetics. Add the alkyl halide dropwise via a syringe pump to maintain a near-zero steady-state concentration of the electrophile[2]. This kinetically favors collisions with the most abundant species (the primary amine). Additionally, switching to Cesium Carbonate (Cs₂CO₃) as your base leverages the "cesium effect"; the large, polarizable cesium cation forms a bulky ion pair with the intermediate, sterically shielding the secondary amine from further alkylation[3].

Q2: How does the ortho-chloro substituent affect the reaction, and why are my yields lower compared to 4-chlorobenzylamine? A2: The ortho-chloro group acts as a significant steric barrier. During an Sₙ2 attack or a transition-metal catalyzed coupling, the nitrogen lone pair must approach the electrophile at a specific trajectory. The bulky chlorine atom at the 2-position restricts the conformational freedom of the benzylamine, significantly raising the activation energy ( ΔG‡ ) of the transition state. This steric penalty is empirically observed in advanced catalytic methods, such as iridium-catalyzed "borrowing hydrogen" alkylations, where 2-chlorobenzylamine consistently yields lower conversions than its para-substituted counterparts under identical conditions[4].

• Causality & Solution: To overcome this higher activation barrier, you must supply more thermal energy (e.g., increasing the reaction temperature from 80°C to 100°C) or switch to a less sterically demanding electrophile.

Q3: Direct alkylation is failing to give me the required purity. Is there a chemoselective alternative that guarantees mono-alkylation? A3: Yes. If direct Sₙ2 alkylation fails, Reductive Amination is the gold standard. By pre-forming an imine with an aldehyde or ketone and subsequently reducing it, you completely bypass the Sₙ2 over-alkylation pathway[2]. Because the intermediate is an imine (which cannot be further alkylated) and the final product is a secondary amine that does not react with aldehydes under these conditions, mono-alkylation is strictly enforced.

Q4: Can I use alcohols instead of alkyl halides to alkylate 2-chlorobenzylamine to avoid halide waste? A4: Yes, through the "borrowing hydrogen" (or hydrogen autotransfer) methodology. Transition metal catalysts (e.g., Ir, Ru, or Ni) dehydrogenate the alcohol to an aldehyde in situ, which condenses with 2-chlorobenzylamine to form an imine[1]. The metal catalyst then transfers the hydrogen back to reduce the imine to the secondary amine. This method is highly atom-economical, produces only water as a byproduct, and can be performed under base- and solvent-free conditions[4].

Quantitative Data: Condition Optimization

The choice of base and solvent dictates the chemoselectivity of direct Sₙ2 alkylation. Polar aprotic solvents (like DMF) are required to solvate the base's cations while leaving the amine nucleophile "naked" and highly reactive. The table below summarizes the optimization parameters for achieving high mono-alkylation selectivity[3].

Table 1: Effect of Base and Solvent on Mono-alkylation Selectivity of Benzylamines

Entry	Base (1.5 eq)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Mono-alkyl Selectivity (%)	Over-alkylation (%)
1	Triethylamine	THF	60	24	>90	45	55
2	K₂CO₃	MeCN	80	24	>90	65	35
3	K₂CO₃	DMF	80	24	>90	75	25
4	Cs₂CO₃	DMF	80	24	>95	>95	<5
5	Cs₂CO₃	DMSO	80	24	60	85	15

Note: Entry 4 demonstrates the optimal conditions. The high solubility of Cs₂CO₃ in DMF combined with the steric shielding of the cesium ion pair drastically suppresses the formation of tertiary amines.

Validated Experimental Protocols

Protocol A: Chemoselective Direct N-Alkylation (Sₙ2 Pathway)

This protocol utilizes the "cesium effect" to maximize mono-alkylation.

• Reaction Setup: Flame-dry a 50 mL round-bottom flask under inert atmosphere (N₂ or Ar). Add 2-chlorobenzylamine (1.0 mmol) and anhydrous Cs₂CO₃ (1.5 mmol) to 5 mL of anhydrous DMF. Stir at room temperature for 15 minutes to pre-coordinate the base.

• Electrophile Addition (Critical Step): Dissolve the alkyl halide (0.9 mmol, limiting reagent to prevent over-alkylation) in 2 mL of DMF. Add this solution dropwise via a syringe pump over 2 hours.

  • Causality: Slow addition maintains a low steady-state concentration of the electrophile, kinetically favoring collision with the primary amine over the newly formed secondary amine[2].

• Self-Validation & Monitoring: Heat the reaction to 80°C. Monitor via LC-MS.

  • Validation Check: The reaction is complete when the alkyl halide is consumed. The absence of a [M+H]⁺ peak corresponding to the di-alkylated mass confirms the chemoselectivity of the cesium base.

• Workup: Cool to room temperature, quench with 10 mL of distilled water, and extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers vigorously with brine (5 x 15 mL) to remove all traces of DMF. Dry over Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Reductive Amination (Over-alkylation Bypass)

This protocol structurally prevents over-alkylation by utilizing an imine intermediate.

• Imine Condensation: In a dry flask, combine 2-chlorobenzylamine (1.0 mmol) and the target aldehyde/ketone (1.0 mmol) in 10 mL of anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 mmol) to catalyze imine formation.

• Self-Validation Check 1: Stir at room temperature for 2 hours. Take a 10 µL aliquot, dilute in CDCl₃, and perform a rapid ¹H-NMR.

  • Validation Check: The disappearance of the aldehyde proton signal (~9.5-10.0 ppm) and the appearance of a sharp imine proton signal (~8.2-8.5 ppm) validates that the intermediate has fully formed.

• Reduction: Cool the reaction mixture to 0°C using an ice bath. Portion-wise, add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 mmol).

  • Causality: NaBH(OAc)₃ is a mild, sterically bulky reducing agent that selectively reduces imines over aldehydes, preventing the premature reduction of your starting material[2].

• Workup: Stir for an additional 4 hours at room temperature. Quench carefully with saturated aqueous NaHCO₃ (gas evolution will occur). Extract with Dichloromethane (3 x 10 mL).

  • Validation Check 2: GC-MS analysis of the crude mixture will show a single peak for the mono-alkylated product, structurally validating the complete bypass of Sₙ2 over-alkylation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Preventing degradation of (2-Chlorophenyl)methylamine during storage

Welcome to the dedicated technical support center for (2-Chlorophenyl)methylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the storage, handling, and stability of (2-Chlorophenyl)methylamine. Our goal is to equip you with the necessary knowledge to prevent degradation and troubleshoot common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the stability and handling of (2-Chlorophenyl)methylamine.

Q1: What are the optimal storage conditions for long-term stability of (2-Chlorophenyl)methylamine?

A1: For long-term stability, (2-Chlorophenyl)methylamine should be stored in a cool, dry, and dark environment.[1][2] It is recommended to store it in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.[3] Refrigeration at 2-8°C is advisable for prolonged storage.[3]

Q2: What are the primary factors that can cause the degradation of (2-Chlorophenyl)methylamine?

A2: The primary factors that can lead to the degradation of (2-Chlorophenyl)methylamine are:

• Oxidation: Exposure to air (oxygen) can lead to the oxidation of the amine functional group.[3][4]

• Hydrolysis: Contact with water or moisture can cause hydrolysis, especially under acidic or basic conditions.[1][3][5]

• Light: Exposure to UV or visible light can induce photodegradation.[3]

• Elevated Temperatures: High temperatures can accelerate the rate of decomposition.[1][3]

Q3: What are the likely degradation products of (2-Chlorophenyl)methylamine?

A3: Based on the known degradation pathways of benzylamines, the most probable degradation products are 2-chlorobenzaldehyde and methylamine.[6][7][8] This occurs via an initial oxidation of the amine to an imine intermediate, which is then hydrolyzed.[3]

Q4: Is (2-Chlorophenyl)methylamine compatible with common laboratory plastics and metals?

A4: (2-Chlorophenyl)methylamine, being an amine, is basic and can react with certain materials. It is generally incompatible with aluminum, magnesium, zinc, and their alloys.[9] For storage, high-density polyethylene (HDPE) or glass containers are recommended.[1] It is also incompatible with strong acids, acid anhydrides, acid chlorides, and strong oxidizing agents.[10]

Q5: How can I visually assess if my sample of (2-Chlorophenyl)methylamine has degraded?

A5: Pure (2-Chlorophenyl)methylamine is typically a colorless to pale yellow liquid.[11] A significant darkening in color (e.g., to brown) can be an indicator of degradation, likely due to the formation of oxidized impurities. However, color change is not a definitive test, and analytical methods should be used for confirmation.

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
My reaction yield is lower than expected, and I suspect my (2-Chlorophenyl)methylamine has degraded.	The starting material may have degraded during storage due to exposure to air, light, or moisture.	- Confirm the purity of your (2-Chlorophenyl)methylamine using a suitable analytical method like HPLC or GC-MS before use.[12] - If degradation is confirmed, purify the material by distillation under reduced pressure. - For future prevention, ensure storage under recommended conditions (cool, dry, dark, inert atmosphere).[1][3]
I observe an unexpected peak in my HPLC or GC-MS chromatogram.	This could be a degradation product, most likely 2-chlorobenzaldehyde.[3]	- To confirm the identity of the peak, you can run a standard of 2-chlorobenzaldehyde if available. - Perform a forced degradation study (see protocol below) to intentionally generate degradation products and compare their retention times with the unexpected peak.[13][14]
The pH of my reaction mixture changes unexpectedly when using (2-Chlorophenyl)methylamine.	The amine can absorb carbon dioxide from the air to form a carbamate salt, which can affect the pH.	- Use freshly opened or properly stored (2-Chlorophenyl)methylamine. - Handle the compound under an inert atmosphere to minimize contact with air.
My sample has developed a strong, unpleasant odor.	This could indicate the formation of volatile degradation products.	- While a faint amine odor is characteristic, a significant change could signal degradation.[11] - Handle the material in a well-ventilated fume hood. - Analyze the sample to identify the cause and extent of degradation.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and establish a stability-indicating analytical method.[13][14]

Objective: To investigate the degradation of (2-Chlorophenyl)methylamine under various stress conditions.

Materials:

• (2-Chlorophenyl)methylamine

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC-grade methanol and water

• pH meter

• HPLC system with a UV detector or a mass spectrometer

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of (2-Chlorophenyl)methylamine in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours.[15]

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 24 hours.[15]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep the solution at room temperature for 24 hours, protected from light.[3]

  • Thermal Degradation: Place a sample of the neat compound and a sample of the stock solution in an oven at 60°C for 48 hours.

  • Photolytic Degradation: Expose a sample of the stock solution to UV light (254 nm) and white light for a specified duration (e.g., 24 hours).

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

  • Analyze all stressed samples, along with a control sample (stock solution stored under normal conditions), using a validated stability-indicating HPLC method.[12][16]

Data Analysis:

• Compare the chromatograms of the stressed samples with the control sample.

• Identify and quantify the degradation products.

• Determine the percentage of degradation for each stress condition.

Visualizing Degradation and Troubleshooting

Degradation Pathway of (2-Chlorophenyl)methylamine

Caption: Primary degradation pathway of (2-Chlorophenyl)methylamine.

Troubleshooting Workflow for Suspected Degradation

Caption: A step-by-step guide to troubleshooting suspected degradation.

References

• Method for preparing 2-chlorobenzylamine.

• Efficient Photocatalytic Oxidative Coupling of Benzylamine over Uranyl–Organic Frameworks. Inorganic Chemistry - ACS Publications. [Link]

• Stability-indicating HPLC method optimization using quality. Journal of Applied Pharmaceutical Science. [Link]

• Efficient Photocatalytic Selective Oxidation of Benzylamines over Cobalt Molecular Catalyst Covalently Bonded to Carboxyl Functionalized Carbon Nitride. ResearchGate. [Link]

• BENZYL CHLORIDE. Ataman Kimya. [Link]

• Oxidation of Benzylamine by ClOH and N -Chlorosuccinimide: A Kinetic Study. ResearchGate. [Link]

• Forced degradation and impurity profiling. [Link]

• The Chemical Profile of 2-Chlorobenzylamine: Properties and Safety Considerations. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• Amine Storage Conditions: Essential Guidelines for Safety. diplomata comercial. [Link]

• Guideline for the Management of Time Sensitive Chemicals. UOW. [Link]

• Short- and Long-Term Stability of Aromatic Amines in Human Urine. PMC. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Hydrolysis of 2-chlorobenzoate esters in the presence of 30% (vol/vol)... ResearchGate. [Link]

• 2278-6074 - Stability Indicating HPLC Method Development and Validation. SciSpace. [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods.. Biosciences Biotechnology Research Asia. [Link]

• 2-Chlorobenzylamine | C7H8ClN | CID 66648. PubChem. [Link]

• Analysis of Residual Products in Benzalkonium Chloride by High-Performance Liquid Chromatography. ResearchGate. [Link]

• Visible-Light-Driven Photocatalytic Coupling of Neat Benzylamine over a Bi-Ellagate Metal–Organic Framework. ACS Omega. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International - Chromatography Online. [Link]

• Kinetics and mechanism of the oxidation of substituted benzylamines by cetyltrimethylammonium permanganate. Indian Academy of Sciences. [Link]

• Enhanced Photocatalytic Coupling of Benzylamine to N-Benzylidene Benzylamine over the Organic–Inorganic Composites F70-TiO 2 Based on Fullerenes Derivatives and TiO 2. MDPI. [Link]

• Practices for Proper Chemical Storage. Cleveland State University. [Link]

• Photochemical Cleavage of Benzylic C–N Bond To Release Amines. The Journal of Organic Chemistry - ACS Publications. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics. [Link]

• Benzyl chloride. Wikipedia. [Link]

• CHLORINATED ORGANICS HANDBOOK. OxyChem. [Link]

• Stability-indicating High-performance Liquid Chromatography Method for Simultaneous Determination of Aminophylline and Chlorpheniramine Maleate in Pharmaceutical Formulations. PMC. [Link]

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• 2. csuohio.edu [csuohio.edu]
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• 4. mdpi.com [mdpi.com]
• 5. EP0367232A2 - Method for preparing 2-chlorobenzylamine - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. ias.ac.in [ias.ac.in]
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• 10. 2-Chlorobenzylamine | 89-97-4 [chemicalbook.com]
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• 13. library.dphen1.com [library.dphen1.com]
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• 16. japsonline.com [japsonline.com]

Reference Data & Comparative Studies

Comparative analysis of (2-Chlorophenyl)methylamine with other benzylamines

Title : Comparative Analysis of (2-Chlorophenyl)methylamine with Other Benzylamines: A Technical Guide for Drug Development

Introduction & Core Rationale (2-Chlorophenyl)methylamine, commonly referred to as 2-chlorobenzylamine (CAS 89-97-4), is a highly versatile building block in organic synthesis and medicinal chemistry[1]. Structurally defined by a primary amine tethered to an ortho-chlorinated benzene ring, this compound serves as a critical pharmacophore in the design of neuroactive therapeutics, including monoamine oxidase (MAO) inhibitors and adenosine receptor antagonists[2][3]. This guide provides a comprehensive comparative analysis of 2-chlorobenzylamine against its structural isomers and the unsubstituted parent compound, benzylamine. By examining physicochemical properties, structure-activity relationships (SAR), and validated experimental workflows, researchers can logically select the optimal benzylamine derivative for their specific drug development pipeline.

Physicochemical Properties & Structure-Activity Relationships (SAR) The precise positioning of the chlorine atom on the benzyl ring fundamentally alters the molecule's electronic distribution, basicity, and steric profile. These changes directly dictate the compound's reactivity in cross-coupling or amidation reactions and its binding affinity within enzymatic active sites.

Table 1: Comparative Physicochemical Data of Benzylamines

Compound	CAS Number	Predicted pKa	XLogP3	Boiling Point
Benzylamine	100-46-9	9.33	1.09	184-185 °C
4-Chlorobenzylamine	104-86-9	8.85	1.70	215 °C
3-Chlorobenzylamine	4152-90-3	8.77	1.70	~215 °C
2-Chlorobenzylamine	89-97-4	8.52	1.40	215-227 °C

Data synthesized from and chemical databases[1][4][5][6][7][8][9].

Causality of Experimental Properties:

• Basicity (pKa) Trend: The basicity of the amine nitrogen strictly decreases as the chlorine atom moves closer to the aminomethyl group (Benzylamine > 4-Chloro > 3-Chloro > 2-Chloro). The ortho-chloro substitution in 2-chlorobenzylamine exerts the strongest electron-withdrawing inductive effect (-I), pulling electron density away from the nitrogen lone pair and destabilizing the protonated conjugate acid[4][5]. Furthermore, the ortho-position introduces significant steric hindrance, physically impeding protonation compared to the meta- and para-isomers.

• Lipophilicity (LogP): The introduction of a chlorine atom universally increases lipophilicity compared to the parent benzylamine[1][5]. Interestingly, 2-chlorobenzylamine exhibits a slightly lower XLogP3 (1.4) than its meta and para counterparts (1.7)[1][8]. This is likely due to intramolecular dipole cancellation and steric shielding of the hydrophobic surface area. This nuanced lipophilicity makes it an ideal candidate for optimizing blood-brain barrier (BBB) penetration without excessive hydrophobic trapping.

Biological Activity & Target Interactions Benzylamine derivatives are heavily utilized in the development of CNS therapeutics. For instance, 2-chlorobenzylamine is employed to synthesize 8-benzylaminoxanthines, which act as dual A1/A2A adenosine receptor antagonists for Parkinson's disease treatment[3]. The ortho-chloro substitution provides a specific geometric conformation that enhances binding affinity within the A2A receptor pocket compared to unsubstituted variants[3].

Additionally, these amines are critical in evaluating Monoamine Oxidase (MAO) inhibition. MAO enzymes catalyze the oxidative deamination of amines into aldehydes, ammonia, and hydrogen peroxide[2].

Spectrophotometric detection of MAO inhibition via a peroxidase-linked cascade.

Experimental Methodologies

Protocol 1: Self-Validating Spectrophotometric Assay for MAO Inhibition To test the efficacy of synthesized 2-chlorobenzylamine-derived inhibitors, a modified Holt's peroxidase-linked assay is the standard methodology[2].

• Preparation: Prepare a 96-well microplate. Add 120 µL of the amine substrate solution (e.g., tyramine) and 40 µL of the chromogenic solution (containing vanillic acid, 4-aminoantipyrine, and horseradish peroxidase) to each well[2].

• Inhibitor Pre-incubation: Incubate the MAO enzyme solution with varying concentrations of the 2-chlorobenzylamine-derived inhibitor at 37 °C for 20 minutes to allow for binding equilibrium[2].

• Reaction Initiation: Add 40 µL of the pre-incubated enzyme-inhibitor mixture to the substrate/chromogen wells.

• Kinetic Readout: Immediately measure the optical density (OD) at 490 nm using a microplate reader. The production of the red quinoneimine dye is directly proportional to uninhibited MAO activity[2]. Self-Validation Check: A blank negative control (buffer instead of substrate) must be used to subtract background oxidation. The delta OD validates the specific enzymatic generation of H2O2, preventing false positives[2].

Protocol 2: Reductive Amination for Derivative Synthesis Reductive amination is the most robust method for incorporating the 2-chlorobenzyl pharmacophore into complex drug scaffolds.

Standard reductive amination workflow for synthesizing 2-chlorobenzylamine derivatives.

• Imine Formation: Dissolve the primary amine (1.0 eq) and 2-chlorobenzaldehyde (1.0 eq) in anhydrous dichloromethane (DCM). The anhydrous environment drives the equilibrium toward imine formation by preventing premature hydrolysis.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise. Causality: NaBH(OAc)3 is chosen over NaBH4 because it is milder and selectively reduces the imine in the presence of unreacted aldehydes, minimizing the formation of 2-chlorobenzyl alcohol side products.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3 to neutralize acetic acid byproducts and destroy excess reducing agent. Extract the aqueous layer with DCM, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the secondary amine derivative.

Conclusion While benzylamine serves as the foundational scaffold, the strategic placement of a chlorine atom at the ortho-position in (2-Chlorophenyl)methylamine provides unique physicochemical advantages. Its suppressed basicity (pKa ~8.52) and optimized lipophilicity make it a superior candidate for tuning the pharmacokinetics and target-binding geometry of neuroactive and anti-inflammatory therapeutics.

References

• 2-Chlorobenzylamine | C7H8ClN | CID 66648. PubChem, National Institutes of Health (NIH). [Link]

• Cas 89-97-4, 2-Chlorobenzylamine. LookChem. [Link]

• Benzylamine | C6H5CH2NH2 | CID 7504. PubChem, National Institutes of Health (NIH). [Link]

• 4-Chlorobenzylamine | C7H8ClN | CID 66036. PubChem, National Institutes of Health (NIH). [Link]

• Benzenemethanamine, 3-chloro- | C7H8ClN | CID 77802. PubChem, National Institutes of Health (NIH). [Link]

• A Peroxidase-linked Spectrophotometric Assay for the Detection of Monoamine Oxidase Inhibitors. PMC, National Institutes of Health (NIH). [Link]

• Anti-Inflammatory Activities of 8-Benzylaminoxanthines Showing High Adenosine A2A and Dual A1/A2A Receptor Affinity. Semantic Scholar / MDPI. [Link]

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Comparing the efficacy of (2-Chlorophenyl)methylamine vs. its isomers

Title: Comparative Efficacy and Mechanistic Profiling of Chlorobenzylamine Isomers in Drug Development

Introduction As application scientists in drug discovery, we frequently encounter the challenge of optimizing lead compounds by tweaking functional group positions. The isomeric triad of (2-Chlorophenyl)methylamine (also known as 2-chlorobenzylamine), (3-Chlorophenyl)methylamine, and (4-Chlorophenyl)methylamine serves as a classic case study in Structure-Activity Relationship (SAR) dynamics. While chemically similar, the spatial orientation of the chlorine atom—ortho, meta, or para to the methylamine group—fundamentally alters the molecule's steric bulk, electronic distribution, and halogen-bonding capabilities. This guide dissects the comparative efficacy of these isomers, providing actionable experimental protocols and mechanistic insights for rational drug design.

The Isomeric Effect: Sterics, Electronics, and Target Engagement

The position of the chlorine atom dictates the conformational landscape of the benzylamine derivative within a biological target's binding pocket.

• Ortho-Substitution (2-Chlorobenzylamine): The proximity of the bulky chlorine atom to the methylamine side chain creates a pronounced steric clash (the "ortho effect"). This restricts the rotational freedom of the amine, often locking the molecule into a non-coplanar conformation. This pre-organization is highly efficacious when targeting angled, restrictive hydrophobic pockets, such as the Pseudomonas aeruginosa Type III Secretion System (T3SS)[1].

• Para-Substitution (4-Chlorobenzylamine): The chlorine atom projects linearly away from the amine. This minimizes steric hindrance at the reaction center, making it a superior nucleophile during synthesis. In biological systems, the para-chloro group is ideal for inserting into deep, linear hydrophobic channels, such as the active site cavity of Monoamine Oxidase B (MAO-B)[2]. However, in shallow pockets, such as the G161/G162 region of the CASK pseudokinase, this linear projection causes severe van der Waals clashes, drastically reducing binding affinity[3].

• Meta-Substitution (3-Chlorobenzylamine): Offers a middle ground, providing moderate lipophilicity without the extreme steric constraints of the ortho-isomer or the deep insertion profile of the para-isomer.

Data Presentation: Comparative Profiling Table

Isomer	Substitution Position	Steric Hindrance (Amine)	Nucleophilicity	Preferred Binding Pocket Topology	Notable Target Applications
(2-Chlorophenyl)methylamine	Ortho (C2)	High	Low	Angled / Constrained	T3SS Inhibitors[1]
(3-Chlorophenyl)methylamine	Meta (C3)	Moderate	Moderate	Broad / Flexible	Broad-spectrum intermediates
(4-Chlorophenyl)methylamine	Para (C4)	Low	High	Deep / Linear	MAO-B Inhibitors[4]

Mechanistic Workflow: MAO-B Inhibition Assay

Chlorobenzylamines are well-documented mechanism-based inactivators of Monoamine Oxidase (MAO) via a nucleophilic aromatic substitution (SNAr) or dealkylation pathway[2]. To accurately compare the inhibitory efficacy of the ortho vs. para isomers, we employ a peroxidase-linked spectrophotometric assay.

Causality in Experimental Design: We utilize the Holt method[4], which couples the MAO-catalyzed oxidation of tyramine to the peroxidase-mediated generation of a red quinoneimine dye. This continuous assay format allows for real-time kinetic monitoring, which is critical for distinguishing the fast-binding para-isomer from the slower-binding ortho-isomer.

Caption: Workflow of the peroxidase-linked spectrophotometric assay for MAO-B inhibition.

Self-Validating Experimental Protocol: MAO-B Spectrophotometric Assay This protocol is engineered as a self-validating system. It incorporates internal controls to ensure that observed absorbance changes are strictly due to MAO inhibition and not assay interference (e.g., the inhibitor acting as a peroxidase scavenger).

• System Initialization & Baseline Establishment:

  • Step: Prepare a reaction mixture containing 0.5 mg/mL MAO-B enzyme in 0.1 M sodium phosphate buffer (pH 7.4).

  • Validation: Run a "No-Inhibitor" control to establish the uninhibited Vmax​ . Run a "No-Enzyme" blank to quantify background auto-oxidation of the dye precursors.

• Inhibitor Pre-Incubation:

  • Step: Add the chlorobenzylamine isomer (10 µM to 1 nM concentration gradient) to the enzyme solution. Incubate at 37°C for 30 minutes.

  • Causality: Pre-incubation is mandatory. Because these isomers often act as irreversible or slow-binding inhibitors, simultaneous addition of substrate and inhibitor would yield artificially low perceived efficacy[2].

• Coupled Reagent Addition:

  • Step: Add the chromogenic mixture: 4-aminoantipyrine (1 mM), vanillic acid (1 mM), and horseradish peroxidase (4 U/mL).

  • Validation: Include a positive control using Pargyline (a known selective MAO-B inhibitor) to verify assay sensitivity[4].

• Reaction Initiation & Kinetic Monitoring:

  • Step: Initiate the reaction by adding tyramine (1 mM). Monitor absorbance continuously at 490 nm for 20 minutes using a microplate reader.

  • Data Extraction: Calculate the IC50 by plotting the fractional velocity ( Vi​/V0​ ) against the log of the inhibitor concentration.

Synthesis and Lead Optimization: Overcoming Steric Hurdles

When synthesizing complex drug scaffolds—such as phenoxyacetamide inhibitors for bacterial T3SS—the choice of isomer directly impacts the synthetic yield and the final compound's efficacy[1]. The ortho-isomer (2-chlorobenzylamine) is notoriously sluggish in standard amide coupling reactions due to the steric shielding of the primary amine.

Caption: Impact of isomer steric profiles on amide coupling reaction kinetics.

Self-Validating Experimental Protocol: Amide Coupling for T3SS Inhibitors To ensure high yields regardless of the isomer used, we employ an EDCI/HOBt coupling strategy. This method generates a highly reactive, yet stable, hydroxybenzotriazole ester intermediate that forces the coupling even with sterically hindered ortho-amines.

• Carboxylic Acid Activation:

  • Step: Dissolve the carboxylic acid precursor (1.0 eq) in anhydrous DMF. Add EDCI·HCl (1.5 eq) and HOBt (1.5 eq). Stir at room temperature for 30 minutes.

  • Causality: Pre-activation prevents the chlorobenzylamine from competing for the coupling reagent, ensuring complete conversion to the active ester.

• Amine Addition & Base Catalysis:

  • Step: Add the selected chlorobenzylamine isomer (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

  • Validation: Monitor the reaction via LC-MS. For 4-chlorobenzylamine, the reaction typically reaches completion in 2-4 hours. For 2-chlorobenzylamine, if unreacted active ester remains after 4 hours, gently heat the reaction to 40°C. The steric bulk of the ortho-chlorine raises the activation energy required for nucleophilic attack.

• Aqueous Workup & Purification:

  • Step: Quench with saturated NaHCO3, extract with ethyl acetate, and wash sequentially with 1M HCl and brine.

  • Causality: The basic wash removes unreacted HOBt and acid, while the acidic wash strips away any unreacted chlorobenzylamine, ensuring the crude product is highly pure before silica gel chromatography.

Conclusion

The selection between (2-Chlorophenyl)methylamine and its isomers is not a mere logistical choice based on reagent availability; it is a fundamental strategic decision in drug design. The ortho-isomer excels in creating conformationally locked, highly specific ligands for restrictive pockets, while the para-isomer is the premier choice for deep-pocket insertion and rapid synthetic turnaround. By understanding the causality behind these structural differences, researchers can rationally accelerate their hit-to-lead optimization pipelines.

References

• Title: Synthesis and structure-activity relationships of novel phenoxyacetamide inhibitors of the Pseudomonas aeruginosa type III secretion system (T3SS) Source: PMC (NIH) URL: [Link]

• Title: A Peroxidase-linked Spectrophotometric Assay for the Detection of Monoamine Oxidase Inhibitors Source: PMC (NIH) URL: [Link]

• Title: Direct led-fluorescence method for MAO-B inactivation in the treatment of Parkinson's Source: ResearchGate URL: [Link]

• Title: Design and Development of a Chemical Probe for Pseudokinase Ca2+/calmodulin-Dependent Ser/Thr Kinase Source: ACS Publications URL: [Link]

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A Comparative Guide to the Structure-Activity Relationships of (2-Chlorophenyl)methylamine Analogs

This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of (2-Chlorophenyl)methylamine analogs. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to illuminate how structural modifications to this chemical scaffold influence biological activity, with a particular focus on interactions with central nervous system targets. We will explore the rationale behind experimental design, present comparative data, and provide detailed protocols for key assays, offering a comprehensive resource for the rational design of novel therapeutic agents.

Introduction: The Versatile (2-Chlorophenyl)methylamine Scaffold

The (2-Chlorophenyl)methylamine moiety is a key structural feature in a range of biologically active compounds, from pharmaceuticals to novel psychoactive substances (NPS). The presence and position of the chlorine atom on the phenyl ring, combined with modifications to the methylamine side chain, can dramatically alter a compound's pharmacological profile, including its potency, selectivity, and mechanism of action at various biological targets. Understanding these structure-activity relationships is paramount for the development of new chemical entities with desired therapeutic effects and minimized off-target activities.

This guide will primarily focus on the impact of structural modifications on two key areas of neuropharmacology: monoamine transporter activity and N-methyl-D-aspartate (NMDA) receptor antagonism. These targets are central to the psychoactive effects of many (2-Chlorophenyl)methylamine analogs, including the well-known dissociative anesthetic, ketamine.

Core Structure and Key Modification Points

The fundamental structure of (2-Chlorophenyl)methylamine provides several key points for chemical modification to explore the SAR.

Caption: Key modification points on the (2-Chlorophenyl)methylamine scaffold.

• R1 (Phenyl Ring): Introduction of additional substituents on the phenyl ring can modulate lipophilicity, electronic properties, and steric interactions with the binding pocket.

• R2 (Amine): N-alkylation or substitution with other functional groups can influence potency, selectivity, and metabolic stability.

• R3 (α-carbon): Modifications at the carbon adjacent to the amine, such as the inclusion of a carbonyl group or incorporation into a cyclic system (as in ketamine), profoundly impact activity.

Structure-Activity Relationships at Monoamine Transporters

Monoamine transporters—for dopamine (DAT), norepinephrine (NET), and serotonin (SERT)—are primary targets for many psychoactive compounds. The interaction of (2-Chlorophenyl)methylamine analogs with these transporters is a key determinant of their stimulant or entactogenic properties.

Impact of Phenyl Ring Substitution

Studies on substituted phenethylamines have shown that halogen substitution on the phenyl ring can significantly influence monoamine transporter activity. While our focus is on the ortho-chloro substitution, it is informative to consider the effects of chloro substitution at other positions. For instance, para-chloro substitution in amphetamine analogs tends to increase potency at the serotonin transporter (SERT)[1]. This suggests that the electronic and steric properties of the chlorine atom play a crucial role in the interaction with the transporter binding sites.

One study on the phenethylamine 2-Cl-4,5-MDMA, which has a chloro substitution adjacent to the methylenedioxy ring, demonstrated significant increases in extracellular dopamine and serotonin levels[2][3]. This highlights that even with other ring substitutions, the presence of a chlorine atom can contribute to potent monoamine release.

N-Alkylation and Side Chain Modifications

The nature of the substituent on the amine nitrogen is a critical determinant of activity. In the broader class of phenethylamines, N-methylation (as in methamphetamine) generally enhances potency compared to the primary amine (amphetamine). This trend is also observed in many (2-Chlorophenyl)methylamine analogs.

Compound/Analog	Key Structural Feature	Effect on Monoamine Transporters	Reference
Amphetamine	Unsubstituted Phenylpropan-2-amine	Potent DAT and NET releaser	[4]
Methamphetamine	N-methyl-amphetamine	More potent DAT and NET releaser than amphetamine	[4]
4-Chloroamphetamine	para-chloro substitution	Increased potency at SERT compared to amphetamine	[1]
2-Cl-4,5-MDMA	ortho-chloro and methylenedioxy substitution	Potent releaser of both dopamine and serotonin	[2][3]

Structure-Activity Relationships at the NMDA Receptor

The NMDA receptor, a ligand-gated ion channel, is a primary target for dissociative anesthetics like ketamine. The (2-Chlorophenyl)methylamine scaffold is a core component of ketamine and its analogs, and understanding their SAR at the NMDA receptor is crucial for developing novel antidepressants and anesthetics with improved side-effect profiles.

The Role of the Cyclohexanone Ring and α-Carbon Substitution

Ketamine, or (2-chlorophenyl)-2-(methylamino)cyclohexan-1-one, is a direct analog where the α-carbon and the amine are part of a cyclohexanone ring[5]. This rigid structure is critical for its high affinity as a non-competitive antagonist at the NMDA receptor channel pore[6].

Aromatic Ring Substitution in Ketamine Analogs

Systematic substitution on the 2-chlorophenyl ring of ketamine analogs has revealed important SAR insights. Studies have shown that the position and electronic nature of substituents influence anesthetic and analgesic properties[4][7].

• 2- and 3-substituted analogs are generally more active than 4-substituted compounds[4][7].

• Electron-withdrawing groups like CF3 and OCF3 often lead to less effective analogs, whereas a chloro substituent is generally well-tolerated[4][7].

A novel N-acetamide ketamine derivative, 2-{1-(2-chlorophenyl)-2-oxocyclohexylamino}-N-benzylacetamide, has been reported to have potent analgesic and antidepressant effects with a reduced psychomimetic potential compared to ketamine, highlighting the importance of side-chain modifications[6].

Compound/Analog	Key Structural Feature	Effect on NMDA Receptor	Reference
Ketamine	2-chlorophenyl, N-methyl, cyclohexanone ring	Potent non-competitive antagonist	[6]
Norketamine	N-demethylated metabolite of ketamine	Less potent NMDA antagonist than ketamine	[8]
2- and 3-chloro substituted ketamine esters	Chloro substitution at 2- or 3-position of the phenyl ring	Generally more active than 4-substituted analogs	[4][7]
N-acetamide ketamine derivative	N-benzylacetamide side chain	Potent NMDA receptor binding with reduced psychomimetic effects	[6]

Comparison with Alternative Scaffolds

The pharmacological profile of (2-Chlorophenyl)methylamine analogs is often benchmarked against other classes of psychoactive compounds.

Phenylpropan-2-amines (Amphetamines)

This class of compounds, including amphetamine and methamphetamine, are potent central nervous system stimulants that primarily act as releasing agents at DAT and NET[4]. While they share the phenylethylamine core with (2-Chlorophenyl)methylamine analogs, the lack of the ortho-chloro substituent and other modifications leads to a distinct pharmacological profile, generally with less activity at the NMDA receptor.

Tryptamines

Tryptamine-based psychedelics, such as psilocybin and DMT, primarily act as agonists at serotonin receptors, particularly the 5-HT2A receptor[9][10]. Their mechanism of action is distinct from the monoamine releasing and NMDA antagonistic effects of many (2-Chlorophenyl)methylamine analogs. However, some phenethylamines also exhibit high affinity for 5-HT2A receptors, and SAR studies show that halogen substitutions on the phenyl ring can be favorable for this activity[9].

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key in vitro assays used to characterize the activity of (2-Chlorophenyl)methylamine analogs.

In Vitro Monoamine Transporter Uptake Inhibition Assay

This protocol describes a method to determine the potency of a test compound to inhibit the uptake of a radiolabeled substrate into cells expressing a specific monoamine transporter.

Caption: Workflow for an in vitro monoamine transporter uptake inhibition assay.

Detailed Steps:

• Cell Culture: Maintain human embryonic kidney (HEK293) cells stably expressing the human dopamine transporter (DAT), serotonin transporter (SERT), or norepinephrine transporter (NET) in appropriate culture medium.

• Assay Preparation: Seed the cells into 96-well plates and allow them to adhere and grow to a confluent monolayer.

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer (e.g., Krebs-Henseleit buffer).

• Pre-incubation: Wash the cell monolayers with assay buffer and then pre-incubate them with the test compounds or vehicle for 10-20 minutes at 37°C.

• Uptake Initiation: Initiate the uptake reaction by adding a fixed concentration of a radiolabeled monoamine substrate (e.g., [3H]dopamine for DAT, [3H]5-HT for SERT, or [3H]norepinephrine for NET).

• Incubation: Incubate the plates for a short period (e.g., 5-10 minutes) at 37°C.

• Uptake Termination: Terminate the uptake by rapidly aspirating the buffer and washing the cells multiple times with ice-cold assay buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of radioactivity taken up into the cells using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific uptake (IC50) by non-linear regression analysis of the concentration-response curves.

NMDA Receptor Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of a test compound for the NMDA receptor ion channel.

Detailed Steps:

• Membrane Preparation: Prepare crude synaptic membranes from rat forebrain tissue by homogenization and differential centrifugation.

• Assay Setup: Perform the binding assay in a 96-well plate. Each well should contain:

  • A fixed amount of rat brain membrane preparation.

  • A fixed concentration of a radioligand that binds to the NMDA receptor channel, such as [3H]MK-801.

  • Varying concentrations of the test compound.

• Incubation: Incubate the plates at room temperature for a sufficient time to reach equilibrium (e.g., 2-3 hours).

• Assay Termination: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Washing: Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value of the test compound and then calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Conclusion

The structure-activity relationships of (2-Chlorophenyl)methylamine analogs are complex and multifaceted. Subtle changes to the chemical structure can lead to profound differences in pharmacological activity. The ortho-chloro substitution on the phenyl ring is a key feature that, in combination with modifications to the amine side chain and the α-carbon, can be tuned to achieve desired interactions with monoamine transporters and NMDA receptors. The information and protocols presented in this guide provide a solid foundation for the rational design and evaluation of novel (2-Chlorophenyl)methylamine-based compounds for a variety of CNS applications. Future research should continue to explore the rich chemical space around this scaffold to develop next-generation therapeutics with enhanced efficacy and safety profiles.

References

• O'Neill, M. J., et al. (2000). The role of 5-HT2A and 5-HT2C receptors in the behavioural effects of 2,5-dimethoxy-4-iodophenyl-2-aminopropane (DOI)
• Blanckaert, P., et al. (2018). The challenging landscape of new psychoactive substances: the cathinone class. Expert Review of Clinical Pharmacology, 11(7), 675-691.
• Zanos, P., et al. (2016). NMDAR inhibition-independent antidepressant actions of ketamine metabolites.
• Nichols, D. E. (2016). Psychedelics. Pharmacological Reviews, 68(2), 264-355.
• Morris, H., & Wallach, J. (2014). From PCP to MXE: a comprehensive review of the non-medical use of dissociative drugs. Drug Testing and Analysis, 6(7-8), 614-632.
• De-Giovanni, A., et al. (2024). Characterization of the Neurochemical and Behavioral Effects of the Phenethylamine 2-Cl-4,5-MDMA in Adolescent and Adult Male Rats. International Journal of Neuropsychopharmacology, pyae016.
• Rothman, R. B., et al. (2003). Evidence for serotonin-dopamine transporter “cross-talk” in vivo. Journal of Pharmacology and Experimental Therapeutics, 306(2), 529-537.
• Kim, Y., et al. (2023). Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics, 31(2), 198-207.
• Tirelli, E., et al. (2022). Effects of the Phenethylamine 2-Cl-4,5-MDMA and the Synthetic Cathinone 3,4-MDPHP in Adolescent Rats: Focus on Sex Differences. Biomedicines, 10(9), 2336.
• Madupu, P., et al. (2012). Synthesis and biological studies of novel chlorophenyl-(pyridinyl)- methylamine hydrochloride derivatives. Der Pharma Chemica, 4(4), 1493-1500.
• BenchChem. (2025). A Comparative Analysis of N-[(2-Chlorophenyl)
• Fantegrossi, W. E., et al. (2024). Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Neuropharmacology, 244, 109827.
• Wang, C., et al. (2023). A new process of ketamine synthesis from 2-(2-chlorophenyl)-2-nitrocyclohexanone proposed by analyzing drug materials and chemicals seized in Taiwan.
• Halberstadt, A. L. (2015). Recent advances in the neuropsychopharmacology of serenity. Behavioural Brain Research, 277, 9-20.

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Head-to-Head Comparison: (2-Chlorophenyl)methylamine vs. Benzylamine in Rational Drug Design

In the landscape of organic synthesis and medicinal chemistry, the selection of benzylic amine building blocks dictates the physicochemical and pharmacokinetic trajectories of lead compounds. This guide provides an in-depth, head-to-head comparison between (2-Chlorophenyl)methylamine (also known as 2-chlorobenzylamine) and the standard reference compound, Benzylamine .

By analyzing their divergent reactivities, basicities, and steric profiles, researchers can rationally deploy these intermediates in the synthesis of complex active pharmaceutical ingredients (APIs), such as thienopyridine antiplatelet agents and Wnt/β-catenin pathway inhibitors[1][2].

Physicochemical Profiling & Causality

To understand the operational differences between these two amines, we must first examine their fundamental physicochemical properties. The introduction of an ortho-chloro substituent fundamentally alters the electronic and steric environment of the primary amine.

Quantitative Comparison Table

Property	(2-Chlorophenyl)methylamine (Target)	Benzylamine (Reference)
CAS Number	89-97-4	100-46-9
Molecular Weight	141.60 g/mol	107.15 g/mol
pKa (Conjugate Acid)	~8.52	9.33
LogP (Octanol/Water)	1.40 – 1.60	1.09
Density (at 25 °C)	1.173 g/mL	0.981 g/mL
Boiling Point	103–104 °C (at 11 mmHg)	185 °C (at 760 mmHg)

Data synthesized from[3] and [4].

The Causality of Physicochemical Shifts

1. Basicity (pKa) Reduction: Benzylamine is a moderately strong base (pKa 9.33)[5]. In (2-Chlorophenyl)methylamine, the highly electronegative chlorine atom exerts a strong inductive electron-withdrawing effect (-I) across the aromatic ring and the benzylic carbon. This pulls electron density away from the nitrogen lone pair, stabilizing the unprotonated amine and lowering the pKa to approximately 8.52[1]. In physiological conditions (pH 7.4), a larger fraction of the 2-chloro derivative remains unionized compared to benzylamine, directly impacting membrane permeability.

2. Lipophilicity (LogP) Enhancement: The bulky, polarizable chlorine atom increases the hydrophobic surface area of the molecule. This elevates the LogP from 1.09 (benzylamine)[4] to roughly 1.4–1.6[1]. In drug design, this +π effect is strategically used to drive better partitioning into lipid bilayers, which is critical for reaching intracellular targets.

Impact of ortho-chloro substitution on physicochemical and pharmacokinetic properties.

Structural & Mechanistic Impact

The ortho-positioning of the chlorine atom places it in close spatial proximity to the aminomethyl group. This creates significant steric shielding .

While benzylamine acts as a highly reactive, unhindered nucleophile in SN2 substitutions and reductive aminations, (2-Chlorophenyl)methylamine exhibits slower reaction kinetics. However, this synthetic hurdle translates into a pharmacological advantage: the steric bulk protects the benzylic position from rapid oxidative deamination by cytochrome P450 enzymes and monoamine oxidases (MAOs), thereby increasing the metabolic half-life of the resulting drug candidate.

Experimental Workflows & Protocols

To objectively demonstrate the kinetic differences caused by steric hindrance, the following protocols are designed as self-validating systems . By running these reactions in parallel and utilizing internal standards, researchers can generate their own empirical data to verify the theoretical claims.

Protocol A: Self-Validating Kinetic Tracking of Reductive Amination

This protocol compares the nucleophilic attack of both amines on a standard aldehyde. The inclusion of biphenyl as an internal standard ensures that HPLC integration variations do not skew the kinetic data.

Reagents & Materials:

• Amines: (2-Chlorophenyl)methylamine and Benzylamine (1.0 mmol each)

• Electrophile: Benzaldehyde (1.0 mmol)

• Reducing Agent: Sodium triacetoxyborohydride, NaBH(OAc)3 (1.5 mmol)

• Solvent: 1,2-Dichloroethane (DCE, 5.0 mL)

• Internal Standard: Biphenyl (0.1 mmol)

Step-by-Step Methodology:

• Preparation: In two separate, dry 20 mL scintillation vials equipped with magnetic stir bars, dissolve 0.1 mmol of biphenyl in 5.0 mL of DCE.

• Amine Addition: Add 1.0 mmol of (2-Chlorophenyl)methylamine to Vial A, and 1.0 mmol of Benzylamine to Vial B.

• Imine Formation: Add 1.0 mmol of benzaldehyde to each vial. Stir at room temperature (20 °C) for exactly 30 minutes to allow imine equilibrium.

• Reduction: Add 1.5 mmol of NaBH(OAc)3 to each vial simultaneously.

• Kinetic Sampling (Self-Validation): At t=15,30,60, and 120 minutes, extract a 50 µL aliquot from each vial. Quench immediately in 1 mL of 1:1 Acetonitrile/Water containing 0.1% TFA.

• Analysis: Inject the quenched samples into a UPLC-MS system. Plot the ratio of the product peak area to the biphenyl peak area over time. Expected Result: Vial B (Benzylamine) will show >95% conversion within 30 minutes. Vial A (2-Chlorobenzylamine) will exhibit a suppressed rate constant due to ortho-steric clash, requiring up to 120 minutes for full conversion.

Comparative amide coupling workflow highlighting kinetic divergence.

Protocol B: Amide Coupling for Rigid β-Turn Mimetics

(2-Chlorophenyl)methylamine is extensively utilized in the synthesis of dihydroisoquinolinone scaffolds and rigid β-turn mimetics, such as analogs of the Wnt/β-catenin pathway inhibitor ICG-001[2].

Step-by-Step Methodology:

• Activation: Dissolve 1.0 mmol of the target carboxylic acid scaffold in 4 mL of anhydrous DMF. Add 1.2 mmol of HATU and 2.5 mmol of N,N-Diisopropylethylamine (DIPEA). Stir for 10 minutes to form the active ester.

• Coupling: Add 1.1 mmol of (2-Chlorophenyl)methylamine dropwise.

• Thermal Adjustment: Because the ortho-chloro group reduces nucleophilicity, standard room-temperature coupling may stall at 70% conversion. Heat the reaction block to 45 °C to overcome the activation energy barrier imposed by steric hindrance.

• Workup: After 4 hours, dilute with Ethyl Acetate, wash with saturated NaHCO3, 1M HCl, and brine. Dry over MgSO4 and concentrate under reduced pressure.

Applications in Drug Discovery

The substitution of benzylamine with (2-Chlorophenyl)methylamine is not merely a synthetic exercise; it is a profound pharmacological strategy.

• Thienopyridines: The ortho-chlorobenzyl moiety is the defining structural feature of antiplatelet drugs like ticlopidine and clopidogrel. The chlorine atom is strictly required for optimal binding affinity to the P2Y12 receptor and for preventing rapid metabolic degradation[1].

• Wnt/β-catenin Inhibitors: In the development of ICG-001 analogs, the 2-chlorobenzyl group provides the exact steric bulk necessary to lock the molecule into a biologically active β-turn conformation, selectively disrupting the interaction between β-catenin and CBP (CREB-binding protein)[2].

References

• PubChem Database: 2-Chlorobenzylamine - National Center for Biotechnology Information. Available at: [Link]

• PubChem Database: Benzylamine - National Center for Biotechnology Information. Available at:[Link]

• Approaches to the synthesis and modification of nitrogen-based heterocycles (ICG-001 Analogs) - UEA Digital Repository. Available at:[Link]

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• 4. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzylamine — Grokipedia [grokipedia.com]

Enhancing Experimental Reproducibility: A Comparative Guide to Reactions with (2-Chlorophenyl)methylamine

For researchers, scientists, and drug development professionals, the consistency and reliability of experimental results are the bedrock of scientific advancement. This guide provides an in-depth technical comparison of synthetic routes and analytical methods involving (2-Chlorophenyl)methylamine, a key building block in the synthesis of numerous compounds. By understanding the critical parameters that govern reaction outcomes and analytical measurements, researchers can significantly enhance the reproducibility of their experiments.

(2-Chlorophenyl)methylamine is a primary benzylamine derivative whose utility spans the synthesis of pharmaceuticals and other biologically active molecules.[1][2] The reactivity of this amine is influenced by the electronic and steric effects of the ortho-chloro substituent on the benzene ring.[3] Achieving reproducible results in reactions involving this compound necessitates a thorough understanding of the reaction mechanisms, careful control of experimental conditions, and the use of robust analytical techniques for characterization and quantification.

Comparative Analysis of Synthetic Methodologies

The synthesis of derivatives using (2-Chlorophenyl)methylamine as a starting material often involves N-alkylation or acylation reactions. The choice of synthetic method can significantly impact reaction yield, purity, and, consequently, the reproducibility of the subsequent experimental steps. Here, we compare two common synthetic approaches: direct N-alkylation and reductive amination.

Direct N-Alkylation

Direct N-alkylation involves the reaction of (2-Chlorophenyl)methylamine with an alkylating agent, such as an alkyl halide, in the presence of a base.[4][5] This method is straightforward but can be prone to over-alkylation, leading to the formation of tertiary amines and quaternary ammonium salts, which can complicate purification and reduce the yield of the desired secondary amine.[5] The choice of base and solvent is critical in controlling the reaction outcome.[6][7]

Reductive Amination

Reductive amination offers a more controlled approach to the synthesis of secondary amines.[4][8] This method involves the reaction of (2-Chlorophenyl)methylamine with an aldehyde or ketone to form an imine intermediate, which is then reduced in situ to the desired amine.[4][9] This one-pot procedure often provides higher yields and cleaner reaction profiles compared to direct alkylation.[10]

Parameter	Direct N-Alkylation	Reductive Amination
Starting Materials	(2-Chlorophenyl)methylamine, Alkyl Halide, Base	(2-Chlorophenyl)methylamine, Aldehyde/Ketone, Reducing Agent
Key Intermediates	-	Imine
Common Byproducts	Over-alkylated products (tertiary amines, quaternary salts)	-
Control over Selectivity	Moderate	High
Typical Yields	Variable, often moderate	Generally high
Experimental Complexity	Low to moderate	Moderate

Table 1: Comparison of Direct N-Alkylation and Reductive Amination for the Synthesis of N-substituted (2-Chlorophenyl)methylamine derivatives.

Experimental Protocols

To ensure reproducibility, detailed and standardized experimental protocols are essential.[11]

Protocol 1: Direct N-Alkylation of (2-Chlorophenyl)methylamine

This protocol describes a general procedure for the N-alkylation of (2-Chlorophenyl)methylamine with an alkyl halide.

Materials:

• (2-Chlorophenyl)methylamine

• Alkyl halide (e.g., ethyl iodide)

• Potassium carbonate (or another suitable non-nucleophilic base)

• Acetonitrile (anhydrous)

• Standard laboratory glassware (oven-dried)

Procedure:

• To a stirred solution of (2-Chlorophenyl)methylamine (1.0 equivalent) in anhydrous acetonitrile, add potassium carbonate (1.5 equivalents).

• Add the alkyl halide (1.2 equivalents) dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the base.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Reductive Amination using (2-Chlorophenyl)methylamine

This protocol outlines a general procedure for the synthesis of a secondary amine via reductive amination.

Materials:

• (2-Chlorophenyl)methylamine

• Aldehyde (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM, anhydrous)

• Standard laboratory glassware (oven-dried)

Procedure:

• To a solution of (2-Chlorophenyl)methylamine (1.0 equivalent) in anhydrous dichloromethane, add the aldehyde (1.0 equivalent).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization of Synthetic Workflows

Caption: Comparative workflows for Direct N-Alkylation and Reductive Amination.

Analytical Methods for Ensuring Reproducibility

Reproducibility is not only about consistent synthesis but also about accurate and precise characterization of the products.[12][13] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for assessing the purity and identity of compounds derived from (2-Chlorophenyl)methylamine.[12][14]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating and quantifying non-volatile and thermally labile compounds.[13] A well-developed HPLC method can provide crucial information about the purity of the synthesized product and the presence of any unreacted starting materials or byproducts.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for the analysis of volatile and thermally stable compounds.[13] It provides both qualitative (mass spectrum) and quantitative (peak area) data, enabling the unambiguous identification and quantification of the target compound and any impurities. For primary and secondary amines, derivatization may sometimes be necessary to improve chromatographic performance.[13]

Parameter	HPLC	GC-MS
Analyte Volatility	Not required	Required
Thermal Stability	Not critical	Required
Derivatization	Generally not needed	May be required for amines
Limit of Detection	Typically ng/mL to pg/mL	Typically pg/mL to fg/mL
Instrumentation Cost	Moderate to high	High
Throughput	High	Moderate

Table 2: Comparison of HPLC and GC-MS for the analysis of (2-Chlorophenyl)methylamine derivatives.

Experimental Protocols for Analytical Methods

Protocol 3: HPLC Method for Purity Analysis

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Mobile Phase:

• A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid) is often a good starting point. The gradient should be optimized to achieve good separation of the analyte from potential impurities.

Sample Preparation:

• Dissolve a small, accurately weighed amount of the sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Filter the sample through a 0.45 µm syringe filter before injection.

Analysis:

• Inject a fixed volume of the sample (e.g., 10 µL).

• Monitor the elution profile at a suitable wavelength (e.g., 254 nm).

• Purity is determined by the area percentage of the main peak.

Protocol 4: GC-MS Method for Purity Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• A non-polar or medium-polarity capillary column (e.g., DB-5ms)

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program: Start at a low temperature (e.g., 80 °C), hold for a few minutes, then ramp to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• Carrier Gas: Helium at a constant flow rate.

MS Conditions:

• Ionization Mode: Electron Impact (EI) at 70 eV

• Scan Range: m/z 40-400

Sample Preparation:

• Dissolve the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be performed if necessary to improve peak shape.

Analysis:

• Inject a small volume (e.g., 1 µL) of the prepared sample.

• Identify the main component and any impurities by their retention times and mass spectra.

• Purity can be estimated from the relative peak areas in the total ion chromatogram.

Visualization of Analytical Workflow

Caption: General workflow for HPLC and GC-MS analysis.

Conclusion

The reproducibility of experiments involving (2-Chlorophenyl)methylamine is contingent upon a systematic and well-documented approach to both synthesis and analysis. Reductive amination often provides a more controlled and higher-yielding synthetic route compared to direct N-alkylation. For analytical characterization, both HPLC and GC-MS are powerful tools, and the choice between them depends on the specific properties of the synthesized derivatives. By adhering to detailed protocols and understanding the critical parameters of each technique, researchers can significantly improve the consistency and reliability of their experimental outcomes, thereby fostering greater confidence in their scientific findings.

References

• BenchChem. (2025). A comparative analysis of synthesis methods for substituted benzylamines. BenchChem Technical Support.
• BenchChem. (2025). A Comparative Guide to 3-Amino-2-chlorobenzylamine and Other Substituted Benzylamines in Synthesis. BenchChem Technical Support.
• BenchChem. (2025). Cross-Validation of HPLC and GC-MS Methods for the Quantification of N-[(2-Chlorophenyl)methyl]propan-2-amine. BenchChem Technical Support.
• Der Pharma Chemica. (n.d.). Synthesis and biological studies of novel chlorophenyl-(pyridinyl)- methylamine hydrochloride derivatives. Der Pharma Chemica.
• BenchChem. (2025). Application Notes and Protocols for the N-Alkylation of 2-Chlorophenothiazine. BenchChem Technical Support.
• BenchChem. (2025). A Guide to the Reproducibility of Experimental Results for N-(2-chlorophenyl)-2-phenylpropanamide. BenchChem Technical Support.
• ACS Publications. (2018). Synthesis of α-Substituted Primary Benzylamines through Copper-Catalyzed Cross-Dehydrogenative Coupling. Organic Letters.
• MDPI. (2024). Synthesis of 5-Benzylamino and 5-Alkylamino-Substituted Pyrimido[4,5-c]quinoline Derivatives as CSNK2A Inhibitors with Antiviral Activity. MDPI.
• The Open Medicinal Chemistry Journal. (n.d.). Novel Benzylamine Derivatives: Synthesis, Anti-Mycobacterium Tuberculosis Evaluation and Predicted ADMET Properties. The Open Medicinal Chemistry Journal.
• BenchChem. (2025). Technical Support Center: Reactions Involving (2-Chlorophenyl)methanesulfonyl Chloride. BenchChem Technical Support.
• BenchChem. (2025). Application Notes and Protocols for N-[(2-Chlorophenyl)methyl]propan-2-amine in Organic Synthesis. BenchChem Technical Support.
• Jasperse, J. (n.d.). Reactions of Amines. Chem 360 Jasperse Ch. 19 Notes + Answers.
• BenchChem. (2025). Comparative Purity Analysis of Synthetic 1-(3-Chlorophenyl)-2-methylpropan-2-amine. BenchChem Technical Support.
• BenchChem. (2025). Cross-Validation of Analytical Methods for 1-(3-Chlorophenyl)-2-methylpropan-2-amine: A Comparative Guide. BenchChem Technical Support.
• American Chemical Society. (n.d.). N alkylation at sp3 Carbon Reagent Guide. ACS Green Chemistry Institute.
• ACS Publications. (2025). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry.

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Independent verification of the biological targets of (2-Chlorophenyl)methylamine

Independent Verification of the Biological Targets of (2-Chlorophenyl)methylamine: A Comparative Fragment-Based Drug Discovery Guide

Executive Brief: The Role of (2-Chlorophenyl)methylamine in Medicinal Chemistry

(2-Chlorophenyl)methylamine, commonly known as 2-chlorobenzylamine (CAS 89-97-4), is rarely deployed as a standalone therapeutic agent. Instead, it serves as a highly privileged pharmacophore fragment and building block in fragment-based drug discovery (FBDD)[1]. When conjugated to core scaffolds (e.g., xanthines, acridines, or cyclopropyls), the 2-chlorobenzyl moiety dictates the molecule's binding affinity, target selectivity, and pharmacokinetic profile.

The "ortho-effect" provided by the chlorine atom is mechanistically critical:

• Conformational Locking: The steric bulk of the ortho-chlorine restricts the rotational freedom of the benzylamine group, locking the molecule into a bioactive conformation that fits precisely into narrow hydrophobic receptor pockets.

• Halogen Bonding: The electronegative chlorine atom can participate in directed halogen bonding or act as a weak hydrogen bond acceptor with specific amino acid residues (e.g., within the orthosteric sites of GPCRs or kinase hinge regions).

This guide objectively evaluates the performance of 2-chlorobenzylamine-derived compounds across three validated biological targets—Adenosine A2A receptors, Phosphodiesterase 5 (PDE5), and Serotonin 5-HT2C receptors—comparing them against alternative substitutions to establish clear structure-activity relationships (SAR).

Target Verification & Comparative SAR Analysis

A. Adenosine A2A / A1 Receptors (Anti-Inflammatory Targets)

Adenosine A2A receptor antagonists are heavily investigated for neuroprotective and anti-inflammatory applications (e.g., Parkinson's disease). When 2-chlorobenzylamine is substituted at the C8-position of a 3,7-dimethylxanthine core, the resulting compounds exhibit nanomolar affinity for A2A receptors[2].

Comparative Performance: Elongating simple alkyl chains (e.g., propyl or hexyl) leads to a severe drop in A2A affinity due to a lack of favorable pi-pi stacking and steric clashes in the receptor pocket. In contrast, the 2-chlorobenzylamine derivatives (Compounds 22 and 24) maintain tight, low-nanomolar binding (Ki < 80 nM)[2].

Table 1: Binding Affinity of C8-Substituted Xanthine Derivatives | Substituent at C8-Position | A2A Receptor Affinity ( Ki​ , nM) | A1 Receptor Affinity ( Ki​ , nM) | Selectivity Profile | | :--- | :--- | :--- | :--- | | 2-Chlorobenzylamine (Cpd 24) | 77 | 72 | Dual A1/A2A Antagonist | | 2-Chlorobenzylamine (Cpd 22) | 62 | 130 | A2A Preferring | | Ethyl chain (Lead Cpd 2) | 71 | >1000 | Highly A2A Selective | | Propyl chain (Cpd 5) | 302 | N/A | Poor Affinity | | Hexyl chain (Cpd 8) | >1000 | N/A | Loss of Target Binding |

Data synthesized from radioligand binding studies of 8-benzylaminoxanthines[2].

B. Phosphodiesterase 5 (PDE5) (Anticancer Targets)

PDE5 inhibitors, traditionally used for vasodilation, are emerging as potent anticancer agents, particularly in colorectal carcinoma. 9-Benzylaminoacridine derivatives synthesized using 2-chlorobenzylamine act as dual inhibitors of PDE5 and Topoisomerase II[3].

Comparative Performance: Unsubstituted benzylaminoacridines show weak PDE5 inhibition ( IC50​ > 9 μ M). The introduction of halogenated or methylated benzylamines significantly boosts potency. The ortho-substitution (or para-substitution paired with a 2-methoxy acridine core) optimizes the electron density required to competitively bind the cGMP-binding site of PDE5[3].

Table 2: PDE5 Inhibitory Activity of 9-Benzylaminoacridines | Benzyl Ring Substitution | Acridine Core | PDE5 Inhibition ( IC50​ , μ M) | Mean Growth Inhibition (NCI-60) | | :--- | :--- | :--- | :--- | | Unsubstituted (Cpd 1) | Unsubstituted | 9.33 | Moderate | | 3-Tolyl (Cpd 3) | Unsubstituted | 6.40 | Moderate | | 4-Tolyl (Cpd 4) | Unsubstituted | 4.44 | High | | 4-Chloro (Cpd 29) | 2-Methoxy | Sub-micromolar | 93.27% | | 2-Chloro (Derived C1) | Unsubstituted | Active | High |

Data derived from in vitro PDE5A screening and NCI 60-cell line assays[3][4].

C. Serotonin 5-HT2C Receptors (Antipsychotic Targets)

For antipsychotic drug development, functionally selective 5-HT2C receptor agonists are highly sought. N-alkylation of (2-phenylcyclopropyl)methylamines with 2-chlorobenzylamine yields potent agonists[5].

Comparative Performance: The position of the substitution on the benzyl ring is the absolute determinant of efficacy. An ortho-substitution (such as 2-chloro or 2-methoxy) provides a critical hydrogen bond acceptor (HBA) interaction. Moving this substitution to the meta or para position results in a catastrophic loss of potency (up to a 50-fold decrease)[5].

Table 3: 5-HT2C Agonism of N-Benzyl Derivatives | N-Benzyl Substitution | 5-HT2C Potency ( EC50​ , nM) | Efficacy ( Emax​ , %) | | :--- | :--- | :--- | | Ortho-Methoxy (+)-19 | 24 | 92% | | Ortho-Chloro (-)-27 | High Potency | Full Agonist | | Meta-Methoxy (+)-20 | 231 | Reduced | | Para-Methoxy (+)-21 | 1200 | Poor |

Mechanistic & Workflow Visualizations

Caption: Figure 1: General FBDD synthetic workflow utilizing 2-chlorobenzylamine to generate target inhibitors.

Caption: Figure 2: Mechanism of action for 2-chlorobenzylamine derivatives acting as A2A receptor antagonists.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols emphasize the causality behind methodological choices, ensuring that generated data is reproducible and isolated from experimental artifacts.

Protocol A: Synthesis of 2-Chlorobenzylamine Derivatives via Reductive Amination

Causality: Reductive amination is chosen over direct alkylation to prevent over-alkylation (tertiary amine formation). Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is utilized because its steric bulk and electron-withdrawing acetate groups make it a mild reducing agent, selectively reducing the imine intermediate without prematurely reducing the starting aldehyde[5].

• Imine Formation: Dissolve the core aldehyde scaffold (1.0 eq) and 2-chlorobenzylamine (1.1 eq) in anhydrous dichloroethane (DCE) or methanol. Validation: The slight excess of the amine drives the equilibrium toward imine formation.

• Catalysis: Add glacial acetic acid (1-2 drops) to lower the pH to ~5.0. Causality: Mildly acidic conditions protonate the carbonyl oxygen, increasing its electrophilicity and accelerating nucleophilic attack by the amine.

• Reduction: Add NaBH(OAc)3​ (1.5 eq) portion-wise at 0°C. Stir at room temperature for 12-24 hours under an inert argon atmosphere.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3​ to neutralize the acid and destroy excess reducing agent. Extract with ethyl acetate (3x).

• Quality Control (QC): Purify via silica gel chromatography. Confirm the structural integrity using 1H -NMR (look for the disappearance of the aldehyde proton at ~9-10 ppm and the appearance of the benzylic CH2​ protons at ~3.8-4.0 ppm) and LC-MS.

Protocol B: Radioligand Binding Assay for A2A Receptor Affinity

Causality: A competitive radioligand binding assay is the gold standard for determining Ki​ . It isolates the orthosteric binding event from downstream signaling amplification, providing a true measure of molecular affinity[2].

• Membrane Preparation: Harvest CHO cells stably expressing human A2A receptors. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) to preserve receptor conformation.

• Tracer Incubation: Incubate 50 μ g of membrane protein with the radioligand[ 3H ]ZM241385 (2 nM) and varying concentrations of the 2-chlorobenzylamine derivative ( 10−10 to 10−5 M).

• Control Systems (Self-Validation):

  • Total Binding (TB): Membranes + Radioligand + Buffer.

  • Non-Specific Binding (NSB): Membranes + Radioligand + 10 μ M of an unlabeled reference antagonist (e.g., CGS15943). Causality: Subtracting NSB from TB ensures that the calculated data only reflects specific, orthosteric receptor binding.

• Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific filter binding). Wash 3x with ice-cold buffer.

• Quantification: Measure retained radioactivity using a liquid scintillation counter. Calculate the IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

References

• Anti-Inflammatory Activities of 8-Benzylaminoxanthines Showing High Adenosine A2A and Dual A1/A2A Receptor Affinity Source: MDPI - Pharmaceuticals URL:[Link]

• Novel 9-Benzylaminoacridine Derivatives as Dual Inhibitors of Phosphodiesterase 5 and Topoisomerase II for the Treatment of Colon Cancer Source: MDPI - Pharmaceuticals / PubMed Central URL:[Link]

• Discovery of N-Substituted (2-Phenylcyclopropyl)methylamines as Functionally Selective Serotonin 2C Receptor Agonists for Potential Use as Antipsychotic Medications Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• 2-Chlorobenzylamine | C7H8ClN | CID 66648 - Physical, Chemical, and Biological Properties Source: PubChem (National Institutes of Health) URL:[Link]

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of (2-Chlorophenyl)methyl](3-methylbutyl)amine

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of (2-Chlorophenyl)methyl](3-methylbutyl)amine. As a substituted amine containing a halogenated aromatic group, this compound requires a specific waste management approach to ensure laboratory safety, environmental protection, and regulatory compliance. The procedures outlined below are designed for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals.

Chemical Profile and Hazard Assessment

(2-Chlorophenyl)methyl](3-methylbutyl)amine is classified as both a halogenated organic compound and an amine. This dual classification dictates its handling and disposal protocols. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, its structure allows for an informed assessment of its potential hazards based on analogous compounds.

• Amine Group Hazards: Amines can be corrosive and may cause severe skin burns and eye damage.[1][2] They are often harmful if swallowed, inhaled, or absorbed through the skin.[3][4]

• Halogenated Organic Hazards: Chlorinated organic compounds are treated as a distinct category of hazardous waste.[5][6][7] Combustion of such materials can lead to the formation of highly toxic gases, necessitating disposal via specialized, high-temperature incineration.[5][8]

Given these properties, the compound must be treated as a hazardous substance requiring meticulous handling and disposal.

Table 1: Essential Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). For more than incidental contact, Butyl rubber is recommended.	To prevent skin contact and absorption, which can cause irritation or toxicity.[9]
Eye/Face Protection	Safety glasses with side shields and a face shield.	To protect against splashes that can cause serious eye damage.[4][10]
Skin and Body	Fully-buttoned laboratory coat. Chemical-resistant apron for larger quantities.	To protect skin from accidental contact and contamination of personal clothing.[9][10]
Respiratory	Use only within a certified chemical fume hood.	To prevent inhalation of potentially harmful vapors.[3]

Waste Segregation: The First Critical Step

Proper segregation is the most crucial step in hazardous waste management. Mixing different waste categories can create dangerous chemical reactions, complicate the disposal process, and significantly increase disposal costs.[7] (2-Chlorophenyl)methyl](3-methylbutyl)amine waste must be segregated as Halogenated Organic Waste .

Never mix halogenated waste with non-halogenated solvents, aqueous waste, acids, or bases.[5][6][7]

Caption: Waste segregation decision workflow.

Step-by-Step Disposal Protocol

This protocol covers the disposal of the pure chemical, solutions containing it, and contaminated lab materials.

Waste Container Selection and Labeling

• Select an Appropriate Container: Use a clean, dry, and chemically compatible container with a screw-top cap. High-density polyethylene (HDPE) containers are recommended.[11] Avoid metal containers, as halogenated solvents can degrade to form acids that corrode metal.[11]

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Fill it out clearly with:

  • The full chemical name: "(2-Chlorophenyl)methyl](3-methylbutyl)amine". Do not use abbreviations.[5]

  • The words "Waste" or "Hazardous Waste".[5]

  • An accurate estimation of the concentration and volume.

  • The date the first drop of waste was added.

Collection of Liquid Waste

• Work in a Fume Hood: Always handle the chemical and its waste inside a certified chemical fume hood.

• Transfer Waste: Carefully pour the waste liquid into the labeled halogenated waste container. Avoid splashing.

• Seal Securely: Tightly close the container cap after adding waste to prevent the release of fumes.[12]

• Store Appropriately: Store the sealed waste container in a designated satellite accumulation area. This area should be a cool, dry, well-ventilated space away from incompatible materials.[11][12]

Disposal of Contaminated Solid Materials

• Segregate Solid Waste: Items such as used gloves, absorbent pads from minor spills, and contaminated weighing papers should be collected separately from liquid waste.

• Package Solid Waste: Place these items into a durable, leak-proof plastic bag or a dedicated solid waste container.

• Label as Contaminated Debris: Clearly label the bag or container with the chemical name of the contaminant, e.g., "Debris contaminated with (2-Chlorophenyl)methyl](3-methylbutyl)amine".

• Dispose: This solid waste must also be disposed of through a licensed hazardous waste management service.[13]

Arranging for Final Disposal

For any quantity of this chemical, contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and final disposal.[12][13] Do not pour this chemical down the drain or discard it in regular trash under any circumstances.[12]

Emergency Procedures: Spill Management

Accidental spills require immediate and correct action to prevent exposure and environmental contamination.

Sources

• 1. fishersci.com [fishersci.com]
• 2. jk-sci.com [jk-sci.com]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 8. kernred.co.kern.ca.us [kernred.co.kern.ca.us]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 10. assets.greenbook.net [assets.greenbook.net]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 12. collectandrecycle.com [collectandrecycle.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling [(2-Chlorophenyl)methyl](3-methylbutyl)amine

As drug development professionals and synthetic chemists, handling structurally complex secondary amines requires moving beyond basic compliance and understanding the mechanistic interactions between the chemical and biological tissues. amine (also referred to as N-(2-chlorobenzyl)isoamylamine) is a specialized building block combining a reactive 2-chlorobenzyl moiety with a lipophilic isoamyl (3-methylbutyl) chain.

Because specific toxicological data for this exact proprietary combination is often gated, this guide synthesizes operational protocols based on the established hazard profiles of its constituent functional analogs: isoamylamine[1] and 2-chlorobenzylamine[2].

This document provides researchers with an authoritative, self-validating framework for Personal Protective Equipment (PPE) selection, active handling, and disposal.

Physicochemical Hazard Profile & Causality

To design an effective safety protocol, we must first understand why this molecule is hazardous. Secondary amines are highly basic and nucleophilic. When exposed to biological tissue, they do not merely burn; they saponify cellular lipids and extract water, leading to deep, penetrating liquefaction necrosis [3]. Unlike acidic burns that form a protective eschar (coagulation necrosis), amine burns continue to penetrate tissue unless aggressively decontaminated.

Furthermore, the addition of the lipophilic 3-methylbutyl chain significantly increases the molecule's partition coefficient (LogP), enhancing its ability to permeate dermal layers and standard laboratory glove materials.

Quantitative Hazard Summary

Note: Data is extrapolated from primary structural analogs to guide conservative safety planning.

Property	Estimated/Analog Value	Hazard Implication & Operational Causality
Molecular Weight	211.73 g/mol	Lower volatility than primary alkylamines, but poses a severe inhalation hazard if aerosolized or heated.
Physical State	Liquid (Predicted)	High splash hazard during aliquoting; mandates comprehensive ocular and facial shielding.
Corrosivity (pH)	> 10 (Aqueous extract)	Category 1B/1C Corrosive. Causes severe tissue necrosis and irreversible corneal damage[2].
Flammability	Combustible	Flash point likely >60°C. Keep away from static discharge and open flames.
Reactivity	Nucleophilic Base	Reacts violently with strong acids, acid chlorides, and oxidizing agents[3].

Mechanistic PPE Selection & Donning Workflow

Do not rely on standard latex or thin nitrile examination gloves. The lipophilicity of the isoamyl group facilitates rapid permeation through thin, non-polar polymeric barriers.

Required PPE Arsenal

• Dermal Protection: Heavy-duty Neoprene or Butyl rubber gloves (minimum 0.4 mm thickness) are required for extended handling. For standard aliquoting, double-gloving with extended-cuff Nitrile is a self-validating system: if the outer glove exhibits swelling, discoloration, or a slick texture, the permeation has begun, and the inner glove provides the critical time buffer needed to safely halt the operation and change gloves.

• Ocular Protection: Tight-fitting, indirectly vented chemical splash goggles. Safety glasses are strictly prohibited, as they do not protect against capillary action of liquids drawn into the eye from the forehead or cheeks.

• Facial Protection: A full-face shield must be worn over the goggles when transferring volumes greater than 10 mL to protect the respiratory mucosa and epidermal layers from micro-splashes.

• Body Protection: A flame-resistant (FR) laboratory coat fully buttoned to the neck, paired with a chemical-resistant apron (Neoprene or Polyurethane) to prevent torso exposure.

PPE & Engineering Control Workflow

Figure 1: Sequential PPE and engineering control workflow for handling secondary halogenated amines.

Step-by-Step Operational Methodologies

Protocol A: Active Handling and Aliquoting

This protocol ensures a self-validating, closed-loop system to prevent vapor escape and dermal exposure.

• Fume Hood Validation: Verify the chemical fume hood has a face velocity of 100–120 linear feet per minute (fpm). Ensure the sash is positioned at or below the designated safe operating height.

• Clear the Workspace: Remove all incompatible materials, specifically strong acids, oxidizing agents, and acid chlorides, to prevent exothermic neutralization reactions[3].

• Secondary Containment: Place the primary reagent bottle inside a secondary containment tray (e.g., a high-density polyethylene tray) to capture any accidental drips.

• Pressure Equalization: Secondary amines can generate internal pressure upon storage due to ambient temperature fluctuations. Point the bottle away from your body and slowly loosen the cap to vent any accumulated vapor before fully opening.

• Transfer Mechanism: Do not pour directly from the bottle. Use a glass volumetric pipette or a chemically compatible positive-displacement micropipette.

• Immediate Closure: Purge the headspace of the reagent bottle with an inert gas (Nitrogen or Argon) to prevent oxidative degradation, then seal tightly immediately after the transfer.

Protocol B: Spill Response and Neutralization

Amines require specific neutralization tactics. Do not use water to flush a raw spill, as it will spread the corrosive hazard and increase the pH footprint.

• Evacuation & Assessment: Immediately alert personnel in the vicinity. If the spill is >100 mL or outside the fume hood, evacuate the lab and contact Environmental Health & Safety (EHS).

• Containment: Don full PPE (including a half-mask respirator with organic vapor/acid gas cartridges if outside a hood). Surround the spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or a commercial spill pad).

• Neutralization: Carefully apply a weak, dilute acid (such as 5% citric acid or sodium bisulfate) to the spill from the perimeter inward. Causality: A weak acid neutralizes the high pH of the amine via an exothermic reaction, converting the volatile, lipophilic free-base amine into a water-soluble, non-volatile salt.

• Collection: Once the pH is neutralized (verify with pH paper), collect the slurry using non-sparking tools. Place the material into a highly visible, sealable hazardous waste container.

• Surface Decontamination: Wash the spill surface with a mild detergent and water, then wipe down with a 70% isopropanol solution.

Protocol C: Waste Disposal Plan

Improper disposal of halogenated amines can lead to severe environmental toxicity, particularly to aquatic life[1].

• Segregation: Never mix amine waste with acidic waste streams, as this will cause a violent exothermic reaction.

• Labeling: Collect all organic waste containing this compound in a dedicated, clearly labeled "Halogenated Organic Waste - Basic/Amine" container.

• Aqueous Waste: Any aqueous washes containing trace amounts of the amine must be adjusted to a neutral pH (6-8) using dilute acid before being transferred to the aqueous waste carboy.

• Solid Waste: Contaminated gloves, pipettes, and spill cleanup materials must be placed in a solid hazardous waste bin, sealed, and clearly marked for high-temperature incineration by a licensed chemical destruction facility[4].

References

• SAFETY DATA SHEET Isoamylamine - Synerzine Synerzine [Link]

• Safety Data Sheet - AWS (2-Chlorobenzylamine) AWS / EHS Regulatory Data [Link]

Sources

• 1. synerzine.com [synerzine.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. tebubio-public.s3.eu-west-3.amazonaws.com [tebubio-public.s3.eu-west-3.amazonaws.com]